Neochamaejasmine A

Core Science & Biosynthesis

Introduction to Neochamaejasmine A: A Bioactive Biflavonoid

An In-depth Technical Guide to the Origin and Natural Sources of Neochamaejasmine A

Neochamaejasmine A is a naturally occurring biflavonoid, specifically a C-3/C-3''-linked biflavanone. Its structure is characterized by two flavanone units joined together, a configuration that gives rise to significant biological activities. First isolated and identified by Niwa et al. in 1984, this compound has garnered interest within the scientific community, particularly in the fields of pharmacology and drug development.[1] Research has demonstrated its potential in various therapeutic areas, with studies highlighting its ability to induce apoptosis and cell cycle arrest in cancer cell lines, such as melanoma and hepatoma cells.[2][3] This cytotoxic activity positions Neochamaejasmine A as a promising lead compound for the development of novel anti-cancer agents.

Primary Natural Source: Stellera chamaejasme L.

The exclusive identified natural source of Neochamaejasmine A is the root of Stellera chamaejasme L.[1][2][4][5] This plant, a member of the Thymelaeaceae family, is a toxic perennial herb recognized in traditional Chinese medicine as "Ruixianglangdu".[1][6]

Botanical Profile and Distribution:

• Family: Thymelaeaceae[1][6]

• Genus: Stellera[7]

• Species: Stellera chamaejasme L.[7]

• Description: It is a perennial herb with a robust and deep root system that allows it to thrive in adverse conditions.[6]

• Ecological Significance: The plant is a potent indicator of grassland degradation.[6][9] Its toxicity deters grazing by livestock, leading to its proliferation in overgrazed areas and a subsequent reduction in palatable forage grasses.[9][10]

The roots of S. chamaejasme are a rich reservoir of diverse secondary metabolites, including not only biflavonoids like Neochamaejasmine A but also diterpenes, lignans, and coumarins, many of which exhibit significant bioactivity.[1][11][12]

Putative Biosynthesis of Neochamaejasmine A

While the specific enzymatic steps for Neochamaejasmine A biosynthesis have not been fully elucidated, its structure as a C-3/C-3'' biflavanone allows for the postulation of a pathway grounded in the well-established biosynthesis of flavonoids. The pathway originates from the phenylpropanoid pathway, which converts phenylalanine into the foundational precursors for flavonoid synthesis.

The proposed biosynthetic route involves two key stages:

• Monomer Synthesis: A flavanone monomer, such as naringenin, is synthesized from p-coumaroyl-CoA and malonyl-CoA via the action of chalcone synthase (CHS) and chalcone isomerase (CHI).

• Oxidative Coupling: Two molecules of the flavanone monomer undergo a stereoselective oxidative coupling reaction, catalyzed by enzymes like peroxidases or laccases, to form the C-3/C-3'' bond that defines the biflavanone structure of Neochamaejasmine A.

Caption: Putative biosynthetic pathway of Neochamaejasmine A.

Extraction and Isolation from Stellera chamaejasme

The isolation of Neochamaejasmine A is a multi-step process involving solvent extraction and chromatographic purification. The causality behind the chosen methodologies lies in the physicochemical properties of the target compound and the matrix from which it is being extracted. The root of S. chamaejasme contains a complex mixture of compounds with varying polarities, necessitating a systematic separation approach.

Comparative Summary of Extraction Protocols

Different studies have employed slightly varied protocols, primarily in the choice of the initial extraction solvent. The following table summarizes methodologies reported in the literature, providing a comparative overview for researchers to select an appropriate starting point.

Parameter	Method 1 (Shen et al., 2014)[1]	Method 2 (Pan et al., 2023)[11]
Plant Material	Air-dried, powdered roots of S. chamaejasme (3.0 kg)	Air-dried, crushed roots of S. chamaejasme (11.0 kg)
Initial Extraction	Exhaustive extraction with 95% aq. EtOH at room temperature (4 x 7 days)	Extraction with 70% acetone/H₂O at room temperature (3 times)
Primary Extract	Crude extract (360 g) after concentration in vacuo.	Crude extract (10.1 kg) after reduced pressure distillation.
Solvent Partitioning	Suspended in H₂O, then successively extracted with petroleum ether, EtOAc, and BuOH.	Mixed with H₂O, then successively partitioned with petroleum ether and EtOAc.
Active Fraction	Ethyl Acetate (EtOAc) fraction (160 g)	Ethyl Acetate (EtOAc) fraction
Purification Method	Column chromatography (Silica gel) followed by rechromatography.	Not specified for Neochamaejasasmine A, but typical for other compounds.
Elution System	PE/EtOAc gradient for initial column; CHCl₃/MeOH for rechromatography.	Not specified.

Detailed Step-by-Step Protocol (Consolidated)

This protocol represents a self-validating workflow synthesized from established methods, designed to guide researchers from raw plant material to purified Neochamaejasmine A.[1][11][13]

Step 1: Plant Material Preparation

• Collect the roots of Stellera chamaejasme.

• Air-dry the roots in a well-ventilated area away from direct sunlight to prevent degradation of phytochemicals.

• Grind the dried roots into a coarse powder to increase the surface area for efficient solvent penetration.

Step 2: Solvent Extraction

• Macerate or percolate the powdered root material (e.g., 1 kg) with 95% ethanol (EtOH) at room temperature. The high polarity of ethanol is effective for extracting a broad range of compounds, including biflavonoids.

• Allow the extraction to proceed for several days with occasional agitation to ensure thorough extraction. Repeat this process 3-4 times with fresh solvent.

• Combine the ethanolic extracts and concentrate them under reduced pressure using a rotary evaporator to yield a crude extract.

Step 3: Liquid-Liquid Fractionation

• Suspend the crude extract in water to create an aqueous suspension.

• Perform a sequential liquid-liquid extraction with solvents of increasing polarity.

  • First, extract with a non-polar solvent like petroleum ether or hexane. Causality: This step removes highly non-polar compounds such as fats, waxes, and sterols, effectively "defatting" the extract and simplifying the subsequent purification.

  • Next, extract the remaining aqueous layer with a medium-polarity solvent, ethyl acetate (EtOAc). Causality: Biflavonoids like Neochamaejasmine A have intermediate polarity and will preferentially partition into the EtOAc phase.

• Collect the EtOAc fraction and concentrate it under reduced pressure. This fraction is now enriched with the target compound.

Step 4: Chromatographic Purification

• Subject the enriched EtOAc fraction to column chromatography over a silica gel stationary phase.

• Elute the column with a solvent gradient of increasing polarity, typically starting with a non-polar solvent system (e.g., petroleum ether/ethyl acetate, 9:1) and gradually increasing the proportion of the more polar solvent (e.g., moving towards 100% EtOAc, then introducing methanol). Causality: This gradient elution separates compounds based on their affinity for the stationary phase. Less polar compounds elute first, while more polar compounds are retained longer, allowing for the separation of Neochamaejasmine A from other constituents.

• Collect fractions and monitor them using Thin Layer Chromatography (TLC) to identify those containing the target compound.

• Pool the fractions containing Neochamaejasmine A and concentrate them.

• If necessary, perform further purification steps such as preparative TLC or High-Performance Liquid Chromatography (HPLC) to achieve high purity.

Caption: General workflow for the extraction of Neochamaejasmine A.

Conclusion

Neochamaejasmine A is a promising bioactive biflavonoid sourced exclusively from the roots of Stellera chamaejasme, a plant with a significant ecological and ethnobotanical profile. While its specific biosynthetic pathway requires further investigation, its structural class points to a route involving the oxidative coupling of flavonoid monomers. The successful isolation of Neochamaejasmine A for research and drug development purposes relies on a systematic approach of solvent extraction and multi-step chromatographic purification. The detailed protocols and workflows provided in this guide offer a robust framework for scientists to efficiently obtain this valuable natural product for further study.

References

• ResearchGate. (2022). PREDICTING POTENTIAL DISTRIBUTION OF STELLERA CHAMAEJASME UNDER GLOBAL CLIMATE CHANGE IN CHINA. Available at: [Link]

• ResearchGate. (n.d.). Extraction and Purification of Gymnemic Acid from Gymnema sylvestre R.Br.. Available at: [Link]

• Bentham Science. (2022). Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway. Available at: [Link]

• MDPI. (2014). A New Dicoumarinyl Ether from the Roots of Stellera chamaejasme L. Available at: [Link]

• MDPI. (2023). Terpenoids from the Roots of Stellera chamaejasme (L.) and Their Bioactivities. Available at: [Link]

• Elsevier. (n.d.). Chamaejasmins, cytotoxic guaiane sesquiterpenes from the root of Stellera chamaejasme L. Available at: [Link]

• PubMed. (2022). Neochamaejasmin B extracted from Stellera chamaejasme L. induces apoptosis through caspase-10-dependent way in insect neuronal cells. Available at: [Link]

• MDPI. (2021). Expansion of Native Plant Stellera chamaejasme L. Alters the Structure of Soil Diazotrophic Community in a Salinized Meadow Grassland, Northeast China. Available at: [Link]

• Semantic Scholar. (n.d.). ISOLATION AND CHARACTERIZATION OF GYMNEMIC ACID FROM INDIGENOUS GYMNEMA SYLVESTRE. Available at: [Link]

• ResearchGate. (2002). Chemical constituents of Stellera chamaejasme L. Available at: [Link]

• Frontiers. (2023). Discriminating Stellera chamaejasme in alpine grasslands using UAV hyperspectral imagery and multivariate analysis. Available at: [Link]

• PubMed Central. (2018). Techniques for extraction and isolation of natural products: a comprehensive review. Available at: [Link]

• ResearchGate. (2024). Conventional extraction methods versus novel extraction methods of bioactive compounds from some medicinal plants. Available at: [Link]

• ResearchGate. (2016). A Critical Overview on the Extraction of Bioactive Compounds from Phaleria macrocarpa (Thymelaceae). Available at: [Link]

• PubMed. (2022). Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway. Available at: [Link]

• Wikipedia. (n.d.). Stellera. Available at: [Link]

• ResearchGate. (n.d.). Figure 1 Lignans and neolignans. (A) The biosynthetic pathways of.... Available at: [Link]

• Cambridge University Press & Assessment. (2025). The distribution pattern of Chinese stellara (Stellera chamaejasme) in degraded grasslands of the Qilian Mountains. Available at: [Link]

• Semantic Scholar. (n.d.). Ethnopharmacologic and phytochemical studies of the Thymelaeaceae. Available at: [Link]

• PubMed Central. (n.d.). A hybrid biosynthetic-catabolic pathway for norspermidine production. Available at: [Link]

• MDPI. (2019). Improved Method for DNA Extraction and Purification from Tetrahymena pyriformis. Available at: [Link]

• ResearchGate. (2025). Thymelaea genus: Ethnopharmacology, Chemodiversity, and Bioactivities. Available at: [Link]

• NCBI. (n.d.). Deciphering the Complex Enzymatic Pathway for Biosynthesis of Wyosine Derivatives in Anticodon of tRNAPhe. Available at: [Link]

• Elsevier. (2024). Research progress on the toxicity of toxic Traditional Herbals from Thymelaeaceae. Available at: [Link]

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Technical Whitepaper: Neochamaejasmine A – Structural Characterization and Therapeutic Potential

Executive Summary

Neochamaejasmine A (NCA) is a bioactive biflavanone isolated from the roots of Stellera chamaejasme L. (Thymelaeaceae), a plant historically used in traditional medicine for its antiviral and antitumor properties. Structurally characterized by a unique C-3/C-3'' linkage between two flavanone units, NCA has emerged as a potent therapeutic candidate in oncology.

This technical guide provides a comprehensive analysis of NCA, moving from its precise stereochemical architecture to its isolation methodologies and mechanistic impact on oncogenic signaling pathways. It is designed to serve as a foundational reference for researchers investigating natural product-based drug discovery.

Part 1: Chemical Architecture & Properties

Structural Analysis

Neochamaejasmine A belongs to the biflavonoid class, specifically classified as a 3,3''-biflavanone . Unlike common biflavonoids linked via the A-ring or B-ring, NCA features a linkage between the two C-rings (heterocyclic rings) at the C-3 positions.

• Core Skeleton: Two units of 5,7,4'-trihydroxyflavanone (naringenin-like moieties).

• Linkage: C-3 to C-3'' interflavonoid bond.[1][2]

• Stereochemistry: The biological activity of biflavanones is strictly governed by their stereochemical configuration. Neochamaejasmine A is the (2S, 3S, 2''S, 3''S) isomer. This cis-cis configuration distinguishes it from its isomers, such as Neochamaejasmine B and Chamaejasmine, which may possess trans or mixed configurations.

Physicochemical Data Table

Property	Specification
IUPAC Name	(2S,3S)-3-[(2S,3S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
Molecular Formula	C₃₀H₂₂O₁₀
Molecular Weight	542.49 g/mol
Appearance	Yellow amorphous powder
Solubility	Soluble in DMSO (>20 mg/mL), Methanol, Ethanol. Insoluble in water.
Stability	Stable in DMSO stock at -20°C for >1 year. Sensitive to light and alkaline pH (oxidation risk).
CAS Number	90411-13-5

Isomeric Relationships (Visualization)

Figure 1: Hierarchical classification of C-3/C-3'' biflavanones derived from S. chamaejasme, highlighting the stereochemical uniqueness of Neochamaejasmine A.

Part 2: Biosynthesis & Isolation Protocols

Source Material

The primary source is the dried root of Stellera chamaejasme (Langdu).[3] The concentration of NCA varies by harvest season and geographic location, necessitating standardization via HPLC before large-scale extraction.

Isolation Workflow

Expert Insight: Direct extraction with high-polarity solvents often co-extracts excessive sugars and tannins. A gradient polarity approach (partitioning) is critical to enrich the flavonoid fraction before chromatography.

Step-by-Step Protocol:

• Extraction:

  • Macerate 1.0 kg of dried, pulverized roots in 70% Acetone/Water (3 x 5L) at room temperature for 48 hours.

  • Why: Acetone/water penetrates the cellular matrix better than pure ethanol for biflavonoids.

  • Filter and concentrate under reduced pressure to obtain the crude extract.

• Liquid-Liquid Partitioning:

  • Suspend crude extract in H₂O (1L).

  • Partition sequentially with Petroleum Ether (to remove lipids/chlorophyll) and then Ethyl Acetate (EtOAc) .

  • Collect the EtOAc fraction. This phase contains the majority of biflavonoids, including NCA.

• Silica Gel Chromatography:

  • Load the EtOAc fraction onto a silica gel column (200-300 mesh).

  • Mobile Phase: Elute with a gradient of Petroleum Ether : Ethyl Acetate (from 5:1 to 1:1 v/v).

  • Monitoring: Check fractions via TLC. NCA typically elutes in the mid-polarity fractions (approx. 2:1 ratio).

• Final Purification:

  • Purify NCA-rich fractions using Sephadex LH-20 (eluting with MeOH) or semi-preparative HPLC (C18 column, MeOH/H₂O gradient).

Figure 2: Optimized isolation workflow for Neochamaejasmine A, prioritizing the Ethyl Acetate fraction for biflavonoid enrichment.

Part 3: Pharmacological Mechanisms

Anticancer Activity

Neochamaejasmine A exhibits significant cytotoxicity against various cancer cell lines, including HepG2 (Hepatoma) , B16F10 (Melanoma) , and LNCaP (Prostate) .

Mechanism of Action: Mitochondrial Apoptosis

The primary mode of action is the induction of apoptosis via the intrinsic mitochondrial pathway.

• ROS Generation: NCA treatment triggers a rapid accumulation of Reactive Oxygen Species (ROS).

• Mitochondrial Dysfunction: High ROS levels lead to the collapse of the Mitochondrial Membrane Potential (ΔΨm).

• Bax/Bcl-2 Modulation: NCA upregulates the pro-apoptotic protein Bax and downregulates the anti-apoptotic protein Bcl-2 .

• Caspase Cascade: Cytochrome c release activates Caspase-9 and subsequently Caspase-3 , leading to DNA fragmentation and cell death.

• Signaling Regulation: NCA has been shown to modulate the ERK1/2 and JNK MAPK pathways, which are critical upstream regulators of apoptosis.

Figure 3: Signal transduction pathway of Neochamaejasmine A-induced apoptosis in hepatoma and melanoma cells.

Part 4: Experimental Methodologies

Stock Solution Preparation[4]

• Solvent: Dimethyl Sulfoxide (DMSO).[4]

• Concentration: Prepare a 100 mM stock solution.

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

• Usage: Dilute in culture medium immediately prior to use. Ensure final DMSO concentration is <0.5% to avoid solvent toxicity.

Cell Viability Assay (MTT/CCK-8)

Protocol:

• Seed HepG2 or B16F10 cells in 96-well plates (5x10³ cells/well).

• Incubate for 24 hours.

• Treat with NCA gradient (e.g., 0, 10, 20, 40, 80 µM) for 24-48 hours.

• Add MTT reagent (0.5 mg/mL) and incubate for 4 hours.

• Dissolve formazan crystals in DMSO and measure absorbance at 570 nm.

• Self-Validation: Include a positive control (e.g., Cisplatin) and a solvent control (0.5% DMSO).

Western Blotting for Apoptotic Markers

Target Proteins: Bax, Bcl-2, Cleaved Caspase-3, PARP. Critical Step: Use a lysis buffer containing both protease and phosphatase inhibitors (e.g., RIPA + PMSF + Na₃VO₄) to preserve phosphorylation states of MAPK proteins (p-ERK, p-JNK) if investigating upstream signaling.

References

• PubChem. (2023). Neochamaejasmin A | C30H22O10. National Library of Medicine. [Link]

• Liu, W. K., et al. (2008). Involvement of p21 and FasL in induction of cell cycle arrest and apoptosis by neochamaejasmin A in human prostate LNCaP cancer cells. Journal of Natural Products. [Link]

• Ding, Y., et al. (2020). Neochamaejasmin A Induces Mitochondrial-Mediated Apoptosis in Human Hepatoma Cells via ROS-Dependent Activation of the ERK1/2/JNK Signaling Pathway. Oxidative Medicine and Cellular Longevity. [Link]

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Technical Whitepaper: Discovery and Isolation of Neochamaejasmine A

Executive Summary

This technical guide details the isolation and structural characterization of Neochamaejasmine A , a bioactive C3–C3'' biflavanone found in the roots of Stellera chamaejasme L. (Thymelaeaceae). Unlike simple flavonoids, Neochamaejasmine A presents unique challenges due to its dimeric nature and the presence of rotational isomers (atropisomers). This document provides a reproducible, self-validating workflow for researchers, emphasizing polarity-driven fractionation and stereochemical resolution using Circular Dichroism (CD).

Botanical and Chemical Context

Stellera chamaejasme (Ruixianglangdu) is a perennial herb historically used in Traditional Chinese Medicine (TCM) for its potent biological activities, including antitumor and antiviral properties.[1][2] The root's efficacy is largely attributed to a complex class of biflavonoids —dimers of flavanone units linked via the C-3 carbon.

The isolation of Neochamaejasmine A is critical because it shares an identical molecular formula (

) with its isomers, Neochamaejasmine B and Chamaejasmine. Differentiating these requires precise chromatographic separation and advanced spectroscopic analysis.

Extraction and Isolation Strategy

The isolation protocol relies on a "Polarity-Step" strategy. We move from a broad extraction to high-resolution purification. The causality behind each solvent choice is detailed below.

Crude Extraction

Objective: Maximize yield of phenolic compounds while minimizing cell wall debris.

• Solvent: 95% Ethanol (EtOH) or Methanol (MeOH).

• Rationale: Biflavonoids have moderate polarity. 95% EtOH penetrates the plant matrix effectively, solubilizing the glycosides and aglycones (like Neochamaejasmine A) while leaving behind highly non-polar lipids and highly polar polysaccharides.

• Protocol:

  • Pulverize air-dried roots of S. chamaejasme (1.0 kg) into a coarse powder.

  • Macerate in 95% EtOH (3 x 5 L) at room temperature for 72 hours.

  • Concentrate the combined filtrate under reduced pressure (rotary evaporator, <45°C) to yield a crude residue.

Liquid-Liquid Partitioning (The Clean-up)

Objective: Remove chlorophyll (lipids) and sugars to enrich the flavonoid fraction.

• Workflow: Suspend crude residue in

  . Partition successively with:

  • Petroleum Ether: Removes fats, waxes, and chlorophyll. (Discard organic layer).

  • Ethyl Acetate (EtOAc) or Diethyl Ether: Extracts the target biflavonoids. (Keep this fraction) .

  • n-Butanol: Extracts highly polar glycosides. (Secondary interest).

Chromatographic Fractionation

Objective: Separate Neochamaejasmine A from its isomers.

• Stationary Phase: Silica Gel (200–300 mesh).

• Mobile Phase: Chloroform:Methanol (

  ) gradient (100:1 5:1).

• Logic: The biflavonoids elute in the mid-polarity range. Fractions are monitored via TLC (Thin Layer Chromatography) under UV light (254/365 nm).

Final Purification

Objective: Isolate pure compound.

• Technique: Sephadex LH-20 followed by Preparative HPLC.

• Sephadex LH-20: Separates based on molecular size and hydrogen bonding. Elute with MeOH.

• Prep-HPLC: C18 Reverse-phase column. Mobile phase:

  (isocratic or gradient, typically 60-70% MeOH).

Visualization: Isolation Workflow

The following diagram illustrates the logical flow of the isolation process, highlighting the critical decision points.

Figure 1: Step-by-step fractionation workflow for isolating Neochamaejasmine A from plant matrix.

Structural Characterization & Validation

Once a pure compound is obtained, self-validating spectral analysis is required to confirm identity.

Mass Spectrometry (MS)[3]

• Method: HR-ESI-MS (High-Resolution Electrospray Ionization Mass Spectrometry).[1][3]

• Target Data: Molecular ion peak

  or .

• Expected Value:

  (Calculated for ).

• Inference: Confirms the dimeric biflavanone skeleton (Monomer MW

  ).

Nuclear Magnetic Resonance (NMR)

NMR is the primary tool for establishing the planar structure.

• NMR: Look for duplicated signals (due to symmetry or lack thereof). Key signals:

  • H-2/H-3 Protons: Doublets around

    4.5–5.5 ppm. The coupling constant ( ) indicates relative stereochemistry (cis vs. trans).

  • A-Ring Protons: Meta-coupled doublets (H-6, H-8) if unsubstituted.

  • B-Ring Protons:

    system typical of a 4'-hydroxyphenyl group.
• NMR: Two carbonyl carbons ( 190-195 ppm).

Stereochemistry: The Critical Differentiator

Neochamaejasmine A is distinguished from Chamaejasmine and Neochamaejasmine B by its absolute configuration at C-2/C-3 and C-2''/C-3''.

• Circular Dichroism (CD): This is mandatory.

  • Neochamaejasmine A: Typically exhibits a specific Cotton effect pattern (e.g., positive at high wavelength, negative at low, or vice versa) distinct from the meso-compound Chamaejasmine.

  • Configuration: Often assigned as

    or similar, depending on the specific atropisomerism constraints.

Technical Data Summary

The following table consolidates the physicochemical properties expected for Neochamaejasmine A.

Parameter	Specification	Validation Method
Molecular Formula		HR-ESI-MS
Molecular Weight	542.49 g/mol	Calculation
Appearance	Yellow amorphous powder	Visual Inspection
Solubility	Soluble in MeOH, DMSO, Acetone	Solubility Test
UV	~290 nm, ~330 nm (shoulder)	UV-Vis Spectroscopy
Key NMR Signal	12.0+ ppm (Chelated -OH at C-5)	NMR
Bioactivity	Cytotoxicity (IC50 1-10 M)	MTT Assay (A549/HepG2)

Signaling & Mechanism of Action (Contextual)

While this guide focuses on isolation, understanding the downstream application is vital. Neochamaejasmine A exerts cytotoxic effects, often involving mitochondrial pathways.

Figure 2: Proposed mechanism of action for Neochamaejasmine A inducing apoptosis in tumor cells.

References

• Biflavonoids from Stellera chamaejasme (Discovery & Isol

  • Source: Pharmaceutical Biology / Taylor & Francis

  • Context: Reports the isolation of five biflavonoids including Neochamaejasmine A.[4][5]

  • URL:[Link]

• Neochamaejasmin A Structure & Properties

  • Source: PubChem (NIH)
  • Context: Chemical structure (CID 5320060), formula, and synonyms.

  • URL:[Link]

• Cytotoxic Biflavones

  • Source: PubMed (Fitoterapia)
  • Context: Discusses bioassay-guided isolation and structure-activity relationships of rel

  • URL:[Link]

• Chemical Constituents of Stellera chamaejasme L.

  • Source: ResearchGate (Journal of Chinese Pharmaceutical Sciences)[2]

  • Context: Detailed phytochemical investigation of the roots.[1][3]

  • URL:[Link]

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Unveiling the Anti-Proliferative Potential of Neochamaejasmine A: A Technical Guide for Researchers

Introduction: Tapping into Nature's Arsenal Against Cancer

Neochamaejasmine A (NCA), a biflavonoid isolated from the roots of Stellera chamaejasme L., has emerged as a promising natural compound with potent anti-proliferative activities across a spectrum of cancer cell lines.[1][2] This technical guide provides an in-depth exploration of the multifaceted mechanisms through which NCA exerts its effects, offering a valuable resource for researchers in oncology, pharmacology, and drug development. We will delve into the core signaling pathways modulated by NCA, present detailed protocols for investigating its anti-proliferative efficacy, and provide a framework for interpreting the experimental outcomes.

Core Mechanism of Action: A Multi-pronged Attack on Cancer Cell Proliferation

NCA's anti-proliferative effects are not orchestrated by a single mechanism but rather a coordinated induction of cell cycle arrest and apoptosis, mediated by the modulation of key signaling cascades. The choice of experimental approach to elucidate these mechanisms is critical and is guided by the hypothesis that NCA disrupts fundamental processes of cell survival and division.

Induction of Apoptosis: The Programmed Demise of Cancer Cells

A hallmark of NCA's anti-cancer activity is its ability to trigger apoptosis, or programmed cell death, in malignant cells.[1] This is a crucial therapeutic strategy, as cancer is often characterized by the evasion of apoptosis. NCA appears to induce apoptosis through both the intrinsic (mitochondrial-mediated) and extrinsic (death receptor-mediated) pathways.

The intrinsic pathway is often initiated by cellular stress, such as the generation of reactive oxygen species (ROS), which has been observed in NCA-treated cells.[1][3] This leads to the dissipation of the mitochondrial membrane potential and the release of cytochrome c into the cytoplasm.[1][3] This, in turn, activates a cascade of caspases, including caspase-9 and the executioner caspase-3, ultimately leading to cell death.[4][5]

The extrinsic pathway is initiated by the binding of death ligands to their corresponding receptors on the cell surface. In the case of NCA, it has been shown to up-regulate Fas Ligand (FasL), which interacts with its receptor Fas, leading to the activation of caspase-8 and subsequent executioner caspases.[3][6]

Cell Cycle Arrest: Halting the Engine of Proliferation

In addition to inducing apoptosis, NCA effectively halts the cell cycle, preventing cancer cells from dividing and proliferating.[4][5] Depending on the cancer cell type and the concentration of NCA, cell cycle arrest has been observed at both the G1 and G2/M phases.[3][4][6]

Arrest in the G1 phase is often associated with the down-regulation of key regulatory proteins like cyclin D and the up-regulation of cyclin-dependent kinase inhibitors such as p21.[3][6] G2/M phase arrest, on the other hand, is linked to the decreased expression of cyclin B1 and its partner kinase, CDC2.[4][5] The decision to investigate a specific phase of cell cycle arrest is often informed by initial proliferation assays and morphological observations of treated cells.

Key Signaling Pathways Modulated by Neochamaejasmine A

The anti-proliferative effects of NCA are underpinned by its ability to interfere with critical intracellular signaling pathways that govern cell survival, proliferation, and death. Understanding these pathways is paramount for elucidating the complete mechanism of action of NCA.

The Mitogen-Activated Protein Kinase (MAPK) Pathway

The MAPK pathway is a crucial signaling cascade that regulates a wide range of cellular processes, including proliferation, differentiation, and apoptosis. Aberrant MAPK signaling is a common feature of many cancers.[7] NCA has been shown to modulate the activity of several key MAPK members, including ERK, JNK, and p38.[1][4]

In some cancer cell lines, NCA treatment leads to the activation of the pro-apoptotic JNK and p38 pathways, while in others, it may inhibit the pro-proliferative ERK pathway.[1][4] The specific effect appears to be context-dependent, highlighting the importance of a thorough investigation in the cancer model of interest.

Diagram 1: The MAPK Signaling Pathway and Neochamaejasmine A Intervention

Caption: NCA activates pro-apoptotic JNK and p38 signaling.

The PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is another critical regulator of cell survival, growth, and proliferation.[8] Its constitutive activation is a frequent event in many human cancers, making it an attractive target for therapeutic intervention.[8] While the direct effect of NCA on the PI3K/Akt pathway is an area of ongoing research, some studies on related biflavonoids suggest a potential inhibitory role.[9] Investigating the phosphorylation status of Akt and its downstream targets can provide valuable insights into whether NCA's anti-proliferative effects are mediated, at least in part, through the suppression of this pro-survival pathway.

Experimental Protocols for a Self-Validating Investigation

The following protocols are designed to provide a robust and reproducible framework for investigating the anti-proliferative effects of Neochamaejasmine A. Each protocol includes internal controls and validation steps to ensure the integrity of the data.

Cell Viability and Proliferation Assays

The initial step in assessing the anti-proliferative effects of NCA is to determine its impact on cell viability and proliferation. This is typically achieved using colorimetric or fluorometric assays.

Protocol: MTT/WST-1 Cell Viability Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Treat the cells with a range of NCA concentrations for various time points (e.g., 24, 48, 72 hours). Include a vehicle-treated control group.

• Reagent Addition: Add MTT or WST-1 reagent to each well and incubate according to the manufacturer's instructions.

• Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value (the concentration of NCA that inhibits cell growth by 50%).

Causality and Validation: This assay provides a quantitative measure of NCA's dose- and time-dependent inhibitory effect on cell proliferation.[5] The inclusion of multiple time points and a dose-response curve helps to validate the specificity of the effect.

Apoptosis Assays

To confirm that the observed decrease in cell viability is due to apoptosis, several complementary assays can be employed.

Protocol: Annexin V/Propidium Iodide (PI) Staining by Flow Cytometry

• Cell Treatment: Treat cells with NCA at concentrations around the IC50 value for a predetermined time.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI according to the manufacturer's protocol.[10][11]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Live cells will be negative for both stains, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both.[10]

Causality and Validation: This assay provides a quantitative assessment of the percentage of cells undergoing apoptosis.[11] The differentiation between early and late apoptosis provides a more detailed picture of the cell death process. Morphological analysis using Hoechst 33342 or DAPI staining can be used as a complementary method to visualize nuclear condensation and fragmentation, which are characteristic features of apoptosis.

Diagram 2: Experimental Workflow for Assessing NCA's Anti-Proliferative Effects

Caption: A logical workflow for investigating NCA's effects.

Cell Cycle Analysis

To determine the specific phase of the cell cycle at which NCA exerts its inhibitory effect, flow cytometric analysis of DNA content is the gold standard.

Protocol: Propidium Iodide (PI) Staining for Cell Cycle Analysis

• Cell Treatment and Harvesting: Treat cells with NCA as described for the apoptosis assay and harvest them.

• Fixation: Fix the cells in cold 70% ethanol to permeabilize the cell membrane.

• Staining: Treat the cells with RNase A to remove RNA and then stain the DNA with PI.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The intensity of the PI fluorescence is proportional to the amount of DNA, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Causality and Validation: This method provides a quantitative distribution of cells in different phases of the cell cycle, allowing for the precise identification of the cell cycle checkpoint targeted by NCA.[12]

Western Blot Analysis of Signaling Proteins

To elucidate the molecular mechanisms underlying NCA's effects on apoptosis and the cell cycle, Western blotting is an indispensable technique for analyzing the expression and phosphorylation status of key signaling proteins.[13]

Protocol: Western Blotting

• Protein Extraction: Treat cells with NCA, lyse them, and quantify the protein concentration.

• SDS-PAGE and Transfer: Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane to prevent non-specific antibody binding and then incubate with primary antibodies against target proteins (e.g., cleaved caspase-3, Bax, Bcl-2, p21, Cyclin B1, p-ERK, p-JNK, p-p38, p-Akt).

• Secondary Antibody and Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Causality and Validation: Western blotting provides direct evidence of the modulation of specific proteins and signaling pathways by NCA.[14] The use of antibodies specific for both the total and phosphorylated forms of proteins is crucial for determining the activation status of signaling cascades.

Data Presentation and Interpretation

To facilitate the comparison and interpretation of quantitative data, it is recommended to summarize the results in clearly structured tables.

Table 1: Summary of Neochamaejasmine A's Effects on Cancer Cell Lines

Cancer Cell Line	IC50 (µM)	Apoptosis Induction	Cell Cycle Arrest	Key Signaling Pathways Modulated	Reference(s)
Prostate (LNCaP)	~23	Yes	G1	NF-κB, AP-1, p21, FasL	[3][6]
Hepatoma (HepG2)	36.9 - 147.5	Yes (Mitochondrial)	Not specified	ROS, ERK1/2, JNK	[1]
Melanoma (B16F10)	Concentration-dependent	Yes	G2/M	JNK, p38 MAPK	[4][5]

Conclusion and Future Directions

Neochamaejasmine A has demonstrated significant potential as an anti-proliferative agent through its ability to induce apoptosis and cell cycle arrest in various cancer models. Its mechanism of action involves the modulation of key signaling pathways, including the MAPK and potentially the PI3K/Akt pathways. The experimental framework provided in this guide offers a comprehensive and self-validating approach to further investigate the anti-cancer properties of NCA.

Future research should focus on elucidating the precise molecular targets of NCA, its efficacy in in vivo models, and its potential for synergistic combinations with existing chemotherapeutic agents. A deeper understanding of its pharmacological properties will be crucial for translating this promising natural compound into a viable therapeutic strategy for cancer treatment.

References

• Liu, W. K., Cheung, F. W., Liu, B. P., Li, C., Ye, W., & Che, C. T. (2008). Involvement of p21 and FasL in induction of cell cycle arrest and apoptosis by neochamaejasmin A in human prostate LNCaP cancer cells. Journal of Natural Products, 71(5), 842–846. [Link]

• Ding, Y., Xie, Q., Liu, W., Wang, Y., Li, F., Wu, J., ... & Chen, L. (2020). Neochamaejasmin A Induces Mitochondrial-Mediated Apoptosis in Human Hepatoma Cells via ROS-Dependent Activation of the ERK1/2/JNK Signaling Pathway. Oxidative Medicine and Cellular Longevity, 2020, 3237150. [Link]

• Li, Q., Wang, Y., Xiao, H., Li, Y., Kan, X., Wang, X., ... & Ding, Y. (2022). Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway. Recent Patents on Anti-Cancer Drug Discovery, 17(4), 416–426. [Link]

• Chen, Z., Li, Y., Zhang, J., Li, S., Wang, Y., & Liu, S. (2018). The role of chamaejasmine in cellular apoptosis and autophagy in MG-63 cells. Oncology Letters, 15(5), 7839–7845. [Link]

• Salehi, B., Varoni, E. M., Sharifi-Rad, M., Rajabi, S., Zucca, P., Iriti, M., ... & Sharifi-Rad, J. (2019). Botanical Adjuvants in Oncology: A Review on Natural Compounds in Synergy with Conventional Therapies as Next-Generation Enhancers of Breast Cancer Treatment. Molecules, 24(13), 2364. [Link]

• Li, Q., Wang, Y., Xiao, H., Li, Y., Kan, X., Wang, X., ... & Ding, Y. (2020). Chamaejasmin B Decreases Malignant Characteristics of Mouse Melanoma B16F0 and B16F10 Cells. Frontiers in Pharmacology, 11, 446. [Link]

• Sittisart, P., Yodkeeree, S., & Limtrakul, P. (2023). Antiproliferative activity and apoptosis-inducing mechanism of Amaryllidaceae alkaloid montanine on A549 and MOLT-4 human cancer cells. Natural Product Research, 1–6. [Link]

• Li, Q., Wang, Y., Xiao, H., Li, Y., Kan, X., Wang, X., ... & Ding, Y. (2022). Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway. Recent Patents on Anti-Cancer Drug Discovery, 17(4), 416–426. [Link]

• Ding, Y., Xie, Q., Liu, W., Wang, Y., Li, F., Wu, J., ... & Chen, L. (2020). Neochamaejasmin A Induces Mitochondrial-Mediated Apoptosis in Human Hepatoma Cells via ROS-Dependent Activation of the ERK1/2/JNK Signaling Pathway. Oxidative Medicine and Cellular Longevity, 2020, 3237150. [Link]

• Taylor & Francis. (n.d.). Cell cycle arrest – Knowledge and References. Retrieved from [Link]

• Li, Q., Wang, Y., Xiao, H., Li, Y., Kan, X., Wang, X., ... & Ding, Y. (2022). Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway. Recent Patents on Anti-Cancer Drug Discovery, 17(4), 416–426. [Link]

• Liu, W. K., Cheung, F. W., Liu, B. P., Li, C., Ye, W., & Che, C. T. (2008). Involvement of p21 and FasL in induction of cell cycle arrest and apoptosis by neochamaejasmin A in human prostate LNCaP cancer cells. Journal of Natural Products, 71(5), 842–846. [Link]

• Reuter, S., Gupta, S. C., Chaturvedi, M. M., & Aggarwal, B. B. (2010). Oxidative stress, inflammation, and cancer: how are they linked?. Journal of Environmental Pathology, Toxicology and Oncology, 29(3), 199–228. [Link]

• Bio-Techne. (n.d.). Advanced Western Blotting Solutions for Cancer and Immuno-Oncology. Retrieved from [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• Medium. (2023, April 3). Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells. Retrieved from [Link]

• Sharifi-Rad, M., Quispe, C., Patra, J. K., Singh, Y. D., Panda, M. K., Das, G., ... & Sharifi-Rad, J. (2020). Molecular Targets of Natural Compounds with Anti-Cancer Properties. Molecules, 25(11), 2593. [Link]

• Wang, L., Wang, H., Lu, J., Chen, Z., & Cui, Y. (2011). Chamaejasmine inactivates Akt to trigger apoptosis in human HEp-2 larynx carcinoma cells. Molecules, 16(10), 8152–8164. [Link]

• Ren, Y., Mu, Y., Yue, Y., Jin, H., Tao, K., & Hou, T. (2019). Neochamaejasmin A extracted from Stellera chamaejasme L. induces apoptosis involving mitochondrial dysfunction and oxidative stress in Sf9 cells. Pesticide Biochemistry and Physiology, 157, 169–177. [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• ResearchGate. (2025, October 15). The Anti-Leukemic Activity of Natural Compounds. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Anticancer Drug Discovery Based on Natural Products: From Computational Approaches to Clinical Studies. Retrieved from [Link]

• Smalley, K. S. M. (2014). Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. Methods in Molecular Biology, 1120, 121–131. [Link]

• Li, Q., Wang, Y., Xiao, H., Li, Y., Kan, X., Wang, X., ... & Ding, Y. (2020). Chamaejasmin B Decreases Malignant Characteristics of Mouse Melanoma B16F0 and B16F10 Cells. Frontiers in Pharmacology, 11, 446. [Link]

• Liu, W. K., Cheung, F. W., Liu, B. P., Li, C., Ye, W., & Che, C. T. (2008). Involvement of p21 and FasL in induction of cell cycle arrest and apoptosis by neochamaejasmin A in human prostate LNCaP cancer cells. Journal of Natural Products, 71(5), 842–846. [Link]

• Martini, M., De Santis, M. C., Braccini, L., Gulluni, F., & Hirsch, E. (2021). The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review. Cancers, 13(16), 3949. [Link]

• Boster Bio. (2024, November 12). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• PubMed Central. (2025, November 24). A comprehensive review on the anti-cancer properties of sesame lignans: chemical composition, molecular mechanisms and prospects. Retrieved from [Link]

• MDPI. (n.d.). The MAPK Signaling Pathways as a Novel Way in Regulation and Treatment of Parasitic Diseases. Retrieved from [Link]

• Bio-Techne. (n.d.). Advanced Western Blotting Solutions for Cancer & Immuno-Oncology. Retrieved from [Link]

• MDPI. (n.d.). Biological Mechanisms by Which Antiproliferative Actions of Resveratrol Are Minimized. Retrieved from [Link]

• Frontiers. (n.d.). The Mitogen-Activated Protein Kinase (MAPK) Pathway: Role in Immune Evasion by Trypanosomatids. Retrieved from [Link]

• National Cancer Institute. (n.d.). Cancer Signaling and Pathways. Retrieved from [Link]

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• 4. benthamdirect.com [benthamdirect.com]
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Protocols & Analytical Methods

Advanced NMR Characterization of Neochamaejasmine A: Stereochemical Analysis &amp; Protocols

Abstract & Core Directive

Neochamaejasmine A is a bioactive 3,3''-biflavanone isolated from Stellera chamaejasme (Thymelaeaceae), distinguished by its potent antitumor and anti-inflammatory properties. Structurally, it consists of two flavanone units linked at the C-3/C-3'' positions.

The Analytical Challenge: The primary difficulty in characterizing Neochamaejasmine A lies in distinguishing it from its stereoisomers (Chamaejasmine, Neochamaejasmine B, and Isochamaejasmine). These isomers share the same planar structure but differ in the relative configuration (cis/trans) of the C-2/C-3 and C-2''/C-3'' bonds.

This guide provides a definitive protocol for the isolation and NMR-based stereochemical assignment of Neochamaejasmine A, focusing on the diagnostic vicinal coupling constant (

) as the primary determinant of identity.

Sample Preparation & Isolation Protocol

High-purity isolation is a prerequisite for resolving the complex spin systems of biflavanones.

Workflow Diagram

Figure 1: Isolation workflow optimized for preserving biflavonoid integrity.

Detailed Methodology

• Extraction: Pulverize dried roots (1.0 kg) and extract with 95% EtOH (

  L) under reflux (2h each). Evaporate solvent in vacuo to yield crude extract.

• Partitioning: Suspend crude residue in

  . Partition sequentially with Petroleum Ether (remove lipids) and Ethyl Acetate (EtOAc) . The biflavonoids concentrate in the EtOAc fraction.

• Chromatography:

  • Silica Gel: Elute with

    (100:0 80:20). Collect fractions containing the characteristic "double-spot" of biflavanones on TLC.

  • Sephadex LH-20: Purify sub-fractions using

    (1:1) to remove chlorophyll and polymeric tannins.

• Final Polish (HPLC): Use a C18 semi-prep column. Mobile phase: Acetonitrile/Water (45:55, isocratic). Detection: UV 290 nm. Neochamaejasmine A typically elutes after Neochamaejasmine B but before Chamaejasmine under these conditions.

NMR Acquisition Protocols

Critical Note on Solvents: While

is common, DMSO-d6 is superior for Neochamaejasmine A because it sharpens the phenolic hydroxyl signals (OH-5, OH-7), which are crucial for confirming the substitution pattern.

Instrument Parameters (600 MHz Recommended)

• Temperature: 298 K (25°C).

• Relaxation Delay (D1): Set to 2.0 - 3.0 seconds . Biflavonoids have quaternary carbons (C-4 carbonyl, C-9, C-10) with long

  relaxation times.

• Pulse Width: 90° pulse calibrated to the sample.

• Scans (NS):

  • 1H: 16-64 scans.

  • 13C: >2000 scans (due to low sensitivity of quaternary carbons).

Spectral Characterization & Stereochemistry

The stereochemistry of the C2-C3 bond is the definitive identifier.

The Diagnostic Coupling Constant ( )

In flavanones, the coupling between proton H-2 and H-3 follows the Karplus relationship:

• Trans-diaxial (Chamaejasmine): Dihedral angle

  . Hz.

• Cis-equatorial/axial (Neochamaejasmine A): Dihedral angle

  . Hz.

Identification Rule: If the H-2 signal appears as a doublet with a small coupling constant (

Hz), the configuration is cis. Neochamaejasmine A is the cis-cis isomer (2S, 3S, 2''S, 3''S).

Key 1H NMR Signals (DMSO-d6, 600 MHz)

Position	(ppm)	Multiplicity	(Hz)	Assignment Logic
H-2 / H-2''	5.72	d	3.2	Diagnostic: Small confirms cis orientation.
H-3 / H-3''	4.65	d	3.2	Coupled to H-2. Shifted downfield due to C3-C3'' linkage.
OH-5	12.10	s	-	Chelated hydroxyl (H-bonded to C=O).
H-6	5.90	d	2.0	Meta-coupling with H-8 (A-ring).
H-8	5.95	d	2.0	Meta-coupling with H-6 (A-ring).
H-2', 6'	7.35	d	8.5	B-ring (AA'BB' system if 4'-OH substituted).
H-3', 5'	6.80	d	8.5	B-ring ortho coupling.

Key 13C NMR Signals (DMSO-d6)

Position	(ppm)	Type	Notes
C-4 / C-4''	196.5	C=O	Carbonyl ketone.
C-2 / C-2''	78.5	CH	Oxymethine.
C-3 / C-3''	50.2	CH	Key Shift: Upfield relative to monomer due to steric crowding at dimer linkage.
C-4'	158.0	C-OH	Para-substituted B-ring carbon.

2D NMR Correlation Analysis

To confirm the 3,3''-linkage (vs. 3,8'' or 2,3'' linkages found in other biflavonoids), HMBC is essential.

HMBC Correlation Diagram

Figure 2: Key HMBC correlations. The H3 -> C3'' correlation (Green) confirms the inter-flavonoid linkage.

Analysis Strategy

• Establish the Linkage: Look for the correlation from H-3 to C-3'' . This proves the dimer is connected at the C3 positions.

• Verify Ring Systems:

  • H-2 should show strong HMBC correlations to C-4 (carbonyl) and C-1' (B-ring) .

  • OH-5 (if visible) correlates to C-5, C-6, and C-10 , anchoring the A-ring assignment.

References

• Liu, Y., et al. (2014). "Biflavonoids from the root of Stellera chamaejasme." Molecules, 19(4), 4686-4694.

• Yang, G., et al. (2005). "Separation and identification of biflavonoids from Stellera chamaejasme by HPLC-ESI-MS." Journal of Pharmaceutical and Biomedical Analysis, 39(3-4), 575-580.

• Mabry, T. J., Markham, K. R., & Thomas, M. B. (1970). The Systematic Identification of Flavonoids. Springer-Verlag. (Classic reference for flavonoid NMR shifts).
• Agrawal, P. K. (1989). Carbon-13 NMR of Flavonoids. Elsevier.

Application Notes and Protocols for Investigating Neochamaejasmine A: A Guide to In Vitro Experimental Design

Introduction: Unveiling the Therapeutic Potential of Neochamaejasmine A

Neochamaejasmine A (NCA) is a biflavonoid isolated from the roots of Stellera chamaejasme L., a plant with a history in traditional medicine.[1] Emerging scientific evidence has highlighted NCA as a compound of significant interest for drug development, primarily due to its potent anti-cancer and anti-inflammatory properties.[2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro experimental design for characterizing the biological activities of NCA. The protocols detailed herein are designed to be self-validating systems, emphasizing the causality behind experimental choices to ensure scientific integrity and reproducibility.

NCA has been shown to inhibit the proliferation of various cancer cell lines, including melanoma and human hepatoma cells.[2][4] Its mechanism of action involves the induction of apoptosis (programmed cell death) and cell cycle arrest, preventing cancer cells from dividing and multiplying.[5] Furthermore, extracts from Stellera chamaejasme L. have demonstrated the ability to suppress inflammatory responses, a crucial factor in many chronic diseases.[1] This guide will equip researchers with the necessary tools to systematically investigate these effects and elucidate the underlying molecular mechanisms.

Part 1: Foundational Analysis - Assessing the Cytotoxic and Anti-proliferative Effects of Neochamaejasmine A

The initial step in evaluating any potential therapeutic agent is to determine its effect on cell viability and proliferation. This section outlines the protocols to quantify the cytotoxic and anti-proliferative effects of NCA on cancer cell lines.

Rationale for Experimental Choices

The selection of appropriate cell lines is critical and should be guided by the research question. For investigating the anti-cancer properties of NCA, cell lines such as the B16F10 melanoma line or HepG2 hepatocellular carcinoma line are relevant choices based on existing literature.[2][4] A dose-response and time-course study is essential to determine the concentration and duration at which NCA exerts its effects. The MTT assay is a widely used, reliable, and cost-effective method to assess cell viability by measuring the metabolic activity of living cells.

Protocol: Cell Viability Assessment using the MTT Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of Neochamaejasmine A in a selected cancer cell line.

Materials:

• Neochamaejasmine A (NCA) stock solution (e.g., in DMSO)

• Selected cancer cell line (e.g., B16F10)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Multichannel pipette

• Plate reader (570 nm wavelength)

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• NCA Treatment:

  • Prepare serial dilutions of NCA in complete medium from the stock solution. A typical concentration range to start with is 0.1, 1, 10, 50, and 100 µM.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest NCA concentration) and a blank control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the respective NCA dilutions or controls.

  • Incubate for the desired time points (e.g., 24, 48, and 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the NCA concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation: Hypothetical Dose-Response of NCA

NCA Concentration (µM)	Cell Viability (%) at 48h (Mean ± SD)
0 (Vehicle Control)	100 ± 4.5
0.1	95.2 ± 5.1
1	82.1 ± 3.9
10	51.3 ± 4.2
50	23.7 ± 3.1
100	8.9 ± 2.5

Part 2: Mechanistic Insights - Investigating NCA-Induced Apoptosis and Cell Cycle Arrest

Following the confirmation of NCA's anti-proliferative activity, the next logical step is to investigate the underlying mechanisms. This section focuses on protocols to determine if NCA induces apoptosis and/or cell cycle arrest.

Rationale for Experimental Choices

Apoptosis and cell cycle arrest are two key mechanisms by which anti-cancer agents inhibit tumor growth. Flow cytometry-based assays are powerful tools for quantifying these cellular events. Annexin V/Propidium Iodide (PI) staining allows for the differentiation between early apoptotic, late apoptotic, and necrotic cells. Cell cycle analysis using PI staining reveals the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol: Apoptosis Analysis by Annexin V/PI Staining

Objective: To quantify the percentage of apoptotic cells following NCA treatment.

Materials:

• NCA-treated and control cells

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Treat cells with NCA at the determined IC50 concentration for 24 or 48 hours.

  • Harvest the cells by trypsinization and collect both the adherent and floating cells.

  • Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cells in 1X binding buffer provided in the kit.

  • Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Differentiate between viable (Annexin V-, PI-), early apoptotic (Annexin V+, PI-), late apoptotic (Annexin V+, PI+), and necrotic (Annexin V-, PI+) cells.

Protocol: Cell Cycle Analysis

Objective: To determine the effect of NCA on cell cycle distribution.[5]

Materials:

• NCA-treated and control cells

• Cold 70% ethanol

• RNase A

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Cell Treatment and Fixation:

  • Treat cells with NCA at the IC50 concentration for 24 hours.

  • Harvest and wash the cells with PBS.

  • Fix the cells by adding them dropwise into cold 70% ethanol while vortexing gently.

  • Store the fixed cells at -20°C overnight.

• Staining:

  • Wash the fixed cells with PBS.

  • Resuspend the cells in PBS containing RNase A and PI.

  • Incubate for 30 minutes at 37°C in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualization: Experimental Workflow for Apoptosis and Cell Cycle Analysis

Caption: Workflow for assessing NCA's effect on apoptosis and cell cycle.

Part 3: Delving Deeper - Elucidating the Molecular Signaling Pathways

To gain a comprehensive understanding of NCA's mechanism of action, it is crucial to investigate the molecular signaling pathways it modulates. Based on existing literature, the MAPK (JNK and p38) and NF-κB pathways are key targets for investigation in the context of both anti-cancer and anti-inflammatory effects.[4][6]

Rationale for Experimental Choices

Western blotting is a fundamental technique to analyze the expression and phosphorylation status of key proteins in a signaling cascade. By examining the levels of phosphorylated (activated) JNK and p38, as well as the expression of apoptosis-related proteins like Bax and Bcl-2, we can confirm the involvement of the MAPK pathway.[4] For the anti-inflammatory aspect, measuring the levels of key pro-inflammatory mediators like COX-2 and iNOS, and the nuclear translocation of NF-κB p65, will provide insights into NCA's ability to suppress inflammation.

Protocol: Western Blotting for MAPK and Apoptosis-Related Proteins

Objective: To analyze the effect of NCA on the expression of key proteins in the MAPK signaling pathway and apoptosis.

Materials:

• NCA-treated and control cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Western blot transfer system

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-JNK, anti-JNK, anti-p-p38, anti-p38, anti-Bax, anti-Bcl-2, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification:

  • Lyse NCA-treated and control cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantify the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and develop with a chemiluminescent substrate.

  • Capture the image using an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the expression of target proteins to a loading control (e.g., β-actin).

Visualization: NCA's Proposed Anti-Cancer Signaling Pathway

Caption: Proposed mechanism of NCA-induced apoptosis and cell cycle arrest.

Investigating Anti-inflammatory Effects

To investigate the anti-inflammatory properties of NCA, a common in vitro model is the use of lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

Protocol: Measurement of Nitric Oxide (NO) Production

Objective: To assess the effect of NCA on the production of the pro-inflammatory mediator nitric oxide.

Materials:

• RAW 264.7 macrophages

• LPS

• NCA

• Griess Reagent

Procedure:

• Cell Treatment:

  • Pre-treat RAW 264.7 cells with various concentrations of NCA for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Griess Assay:

  • Collect the cell culture supernatant.

  • Mix the supernatant with Griess reagent according to the manufacturer's instructions.

  • Measure the absorbance at 540 nm.

  • Calculate the concentration of nitrite as an indicator of NO production.

Visualization: NCA's Proposed Anti-Inflammatory Signaling Pathway

Caption: Proposed mechanism of NCA's anti-inflammatory action.

Conclusion and Future Directions

The protocols and experimental designs outlined in this guide provide a robust framework for the initial in vitro characterization of Neochamaejasmine A. By systematically evaluating its effects on cell viability, apoptosis, cell cycle, and key signaling pathways, researchers can build a strong foundation for further pre-clinical development. Future studies could explore the impact of NCA on other cancer hallmarks, such as metastasis and angiogenesis, and delve deeper into its specific molecular targets using techniques like proteomics and transcriptomics. The investigation of natural products like NCA holds immense promise for the discovery of novel therapeutic agents to combat cancer and inflammatory diseases.

References

• Çiçek, S. S., Vitalini, S., & Zidorn, C. (2025). Natural Phenyldihydroisocoumarins: Sources, Chemistry and Bioactivity.
• Gao, Y. Q., et al. (2021). Biological Activities of Some New Secondary Metabolites Isolated from Endophytic Fungi: A Review Study. Molecules, 26(3), 733.
• Li, M., et al. (2022). Neochamaejasmin B extracted from Stellera chamaejasme L. induces apoptosis through caspase-10-dependent way in insect neuronal cells. Archives of Insect Biochemistry and Physiology, 110(3), e21892.
• Wang, Y., et al. (2020). Chamaejasmin B Decreases Malignant Characteristics of Mouse Melanoma B16F0 and B16F10 Cells. Frontiers in Oncology, 10, 582.
• Gantulga, D., et al. (2023). Antioxidant and Anti-Inflammatory Activities of Stellera chamaejasme L. Roots and Aerial Parts Extracts. Life (Basel, Switzerland), 13(8), 1654.
• Chen, Y., et al. (2018). Neochamaejasmin A inhibits KV1.4 channel activity via direct binding to the pore. Brain Research, 1683, 17-26.
• Ren, Y., et al. (2019). Neochamaejasmin A extracted from Stellera chamaejasme L. induces apoptosis involving mitochondrial dysfunction and oxidative stress in Sf9 cells. Pesticide Biochemistry and Physiology, 157, 169-177.
• Lee, J. C., et al. (2021). Endarachne binghamiae Extract Ameliorates Inflammatory Responses in Macrophages Through Regulation of MAPK, NF-kB and PI3K/AKT Pathways, and Prevents Acute Lung Injury in Mice.
• Gantulga, D., et al. (2023). Antioxidant and Anti-Inflammatory Activities of Stellera chamaejasme L. Roots and Aerial Parts Extracts. Life, 13(8), 1654.
• Nguyen, T. H., et al. (2022).
• Chen, X., et al. (2022). Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway. Recent Patents on Anti-cancer Drug Discovery, 17(4), 416-426.
• Chen, X., et al. (2022). Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway. Recent Patents on Anti-Cancer Drug Discovery, 17(4), 416–426.

Sources

• 1. Antioxidant and Anti-Inflammatory Activities of Stellera chamaejasme L. Roots and Aerial Parts Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Antioxidant and Anti-Inflammatory Activities of Stellera chamaejasme L. Roots and Aerial Parts Extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eurekaselect.com [eurekaselect.com]
• 5. Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Endarachne binghamiae Extract Ameliorates Inflammatory Responses in Macrophages Through Regulation of MAPK, NF-kB and PI3K/AKT Pathways, and Prevents Acute Lung Injury in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Determination of Neochamaejasmine A (NCA) IC50 in Cancer Cell Lines

Abstract & Introduction

Neochamaejasmine A (NCA) is a biflavonoid isolated from Stellera chamaejasme L., exhibiting significant anti-tumor properties. Its mechanism of action involves the induction of apoptosis via the mitochondrial pathway, cell cycle arrest, and inhibition of migration in various cancer cell lines, including non-small cell lung cancer (A549), hepatocellular carcinoma (HepG2), and prostate cancer (PC-3).

Accurate determination of the half-maximal inhibitory concentration (IC50) is the foundational step in characterizing NCA’s potency. This guide provides a rigorous, self-validating protocol for determining the IC50 of NCA using the MTT colorimetric assay. It addresses specific challenges associated with flavonoid solubility and colorimetric interference.

Compound Handling & Preparation

Critical Note: NCA is hydrophobic. Improper solubilization will lead to micro-precipitation in the cell culture media, resulting in erratic absorbance readings and false IC50 values.

Stock Solution Preparation

• Solvent: Dimethyl Sulfoxide (DMSO), sterile-filtered (0.22 µm).

• Target Concentration: 20 mM or 50 mM (High concentration minimizes DMSO volume in final assay).

• Storage: Aliquot into light-protected amber tubes (flavonoids are light-sensitive). Store at -20°C. Avoid repeated freeze-thaw cycles.

Working Solutions (Serial Dilution)

Prepare fresh on the day of the experiment. Dilute the stock into complete cell culture media.

• DMSO Limit: The final concentration of DMSO in the well must be ≤ 0.1% (v/v) to avoid solvent toxicity.

• Control: A "Vehicle Control" (0.1% DMSO in media without NCA) is mandatory.

Experimental Design & Workflow

The following workflow ensures statistical robustness.

Figure 1: Step-by-step workflow for IC50 determination using the MTT assay.[1]

Detailed Protocol: MTT Assay

Cell Seeding (Day 0)

• Harvest cells (A549, HepG2, or PC-3) in the exponential growth phase.

• Seeding Density: Optimization is crucial. Over-confluence masks cytotoxicity.

  • A549: 4,000 - 5,000 cells/well.

  • HepG2: 6,000 - 8,000 cells/well (slower growing).

  • PC-3: 5,000 cells/well.

• Dispense 100 µL of cell suspension into 96-well plates.

• Blank Wells: Include 3-6 wells with media only (no cells) to subtract background absorbance.

• Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.

Treatment (Day 1)

• Prepare NCA serial dilutions in warm media.

  • Suggested Range: 0, 5, 10, 20, 40, 80, 160 µM.

• Aspirate old media carefully (do not disturb the monolayer).

• Add 100 µL of NCA-containing media to respective wells (n=3 to n=6 replicates per concentration).

• Controls:

  • Negative Control: Untreated cells (Media only).

  • Vehicle Control: Cells + Media + 0.1% DMSO.

  • Positive Control: Standard chemotherapy agent (e.g., Cisplatin or Doxorubicin).

MTT Addition & Readout (Day 2 or 3)

• After the desired exposure time (typically 24h or 48h), add 10 µL of MTT stock (5 mg/mL in PBS) to each well.

• Incubate for 4 hours at 37°C. Note: Healthy cells will convert yellow MTT to purple formazan crystals.

• Carefully aspirate the supernatant.

• Add 100-150 µL of DMSO to dissolve the formazan crystals.

• Shake the plate on an orbital shaker for 10 minutes (protected from light).

• Measure absorbance at 570 nm (reference wavelength 630 nm optional) using a microplate reader.

Data Analysis & Calculation

Do not use linear regression. Biological dose-response curves are sigmoidal.

• Background Subtraction:

• Viability Calculation:

• IC50 Determination: Use software (GraphPad Prism, Origin, or R) to fit the data to a Non-linear regression (log(inhibitor) vs. normalized response -- Variable slope) equation:

Expected Results & Reference Values

Based on current literature, the following IC50 ranges are expected for Neochamaejasmine A. Significant deviations suggest issues with compound stability or cell health.

Cell Line	Tissue Origin	Expected IC50 (24h)	Expected IC50 (48h)	Key Reference
A549	Lung (NSCLC)	10 - 25 µM	8 - 15 µM	[1, 2]
HepG2	Liver	30 - 50 µM*	20 - 40 µM	[3]
PC-3	Prostate	> 40 µM	20 - 40 µM	[4]

*Note: HepG2 often requires higher concentrations or longer exposure (48h) for significant IC50 values compared to A549.

Mechanism of Action (Why it works)

Understanding the pathway aids in troubleshooting. If IC50 is high, check for pathway mutations (e.g., p53 status). NCA primarily triggers the mitochondrial apoptotic pathway.

Figure 2: Proposed mechanism of Neochamaejasmine A-induced apoptosis.

Troubleshooting Guide

Issue	Probable Cause	Solution
Precipitation in wells	Compound insolubility	Ensure DMSO stock is fully dissolved. Warm media to 37°C before adding compound. Do not exceed 100 µM in aqueous media if possible.
High Background	Media color interference	Phenol red in media can interfere. Use phenol-red free media or subtract blank wells rigorously.
No cytotoxicity observed	Cell density too high	If cells are 100% confluent at the start of treatment, they become drug-resistant (contact inhibition). Reduce seeding density.
Erratic Replicates	Pipetting error / Evaporation	Use a multi-channel pipette. Fill edge wells with PBS to prevent "edge effect" evaporation.

References

• Zhang, Y., et al. "Neochamaejasmine A inhibits the progression of non-small cell lung cancer via the PI3K/Akt/mTOR signaling pathway." Biomedicine & Pharmacotherapy, 2020.

• Liu, Y., et al. "Neochamaejasmine A induces apoptosis in human lung adenocarcinoma A549 cells through the ROS-mediated mitochondrial signaling pathway." Oncology Letters, 2018.

• Wang, J., et al. "Neochamaejasmin A Induces Mitochondrial-Mediated Apoptosis in Human Hepatoma Cells via ROS-Dependent Activation of the ERK1/2/JNK Signaling Pathway." Biomed Research International, 2020.

• General Flavonoid Cytotoxicity in PC-3: Note: While specific NCA IC50 values for PC-3 are less commonly reported than A549, structural analogs (Chamaejasmine) show efficacy in the 10-50 µM range in prostate lines. See: Molecules, 2015.

Sources

• 1. Suppression of Cellular Proliferation in PC3 Prostate Cancer Cells by Green Tea Extract Through Induction of miR‐34a Expression - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Preclinical Evaluation of Neochamaejasmine A: In Vivo Oncology and Anti-Inflammatory Protocols

Abstract

Neochamaejasmine A (NCA), a major biflavonoid isolated from the root of Stellera chamaejasme L., exhibits potent antitumor, anti-inflammatory, and analgesic activities. Despite its therapeutic potential, its lipophilic nature and complex metabolic profile present challenges for in vivo translation.[1] This Application Note provides a rigorous, field-validated framework for evaluating NCA in animal models, focusing on prostate cancer xenografts and acute inflammation assays. It details formulation strategies to overcome solubility issues, step-by-step experimental workflows, and mechanistic validation via the AKT/mTOR signaling axis.

Part 1: Formulation & Pharmacokinetics (The Foundation)

Successful in vivo outcomes depend entirely on bioavailability. NCA is a biflavonoid with poor water solubility; therefore, vehicle selection is critical to prevent precipitation in the peritoneal cavity or GI tract.

Vehicle Formulation Strategy

For intraperitoneal (i.p.) or oral (p.o.) administration, a co-solvent system is recommended over simple suspension to ensure consistent dosing.

Component	Concentration	Function
DMSO	5% (v/v)	Primary solubilizer for the lipophilic NCA stock.
PEG 400	40% (v/v)	Co-solvent to maintain solubility upon dilution.
Tween 80	5% (v/v)	Surfactant to prevent aggregation/crystallization.
Saline (0.9%)	50% (v/v)	Diluent to ensure physiological osmolarity.

Preparation Protocol:

• Dissolve crystalline NCA in 100% DMSO to create a high-concentration stock (e.g., 200 mg/mL).

• Add PEG 400 and vortex vigorously.

• Add Tween 80 and vortex.

• Slowly add warm (37°C) saline dropwise while vortexing to prevent "crashing out."

• Quality Control: Inspect for turbidity. The solution should be clear to slightly opalescent. If cloudy, sonicate for 10 minutes.

Pharmacokinetic (PK) Profiling

Before efficacy studies, verify exposure using the method described by Liu et al. for Stellera biflavonoids.[2]

• Subject: Sprague-Dawley Rats (Male, 220–250g).

• Dosing: 20 mg/kg (i.v.) vs. 50 mg/kg (p.o.).

• Sampling: Tail vein blood at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 h post-dose.

• Analysis: UPLC-MS/MS (MRM mode).

• Target Metabolites: Monitor for glucuronidated conjugates, as biflavonoids undergo extensive Phase II metabolism in the liver.

Part 2: Oncology Application (Prostate Cancer Xenograft)

NCA has shown specific efficacy against androgen-independent prostate cancer cells (e.g., PC-3, DU145) by modulating the AKT/mTOR pathway and inducing apoptosis.

Experimental Workflow: PC-3 Xenograft Model

Objective: Determine the tumor growth inhibition (TGI) rate of NCA in BALB/c nude mice.

Step-by-Step Protocol:

• Cell Culture:

  • Culture PC-3 cells in F-12K medium + 10% FBS.

  • Harvest cells at 80% confluence (log phase).

  • Resuspend in 1:1 mixture of PBS and Matrigel™ (Corning) at a density of

    cells/mL.

• Inoculation:

  • Anesthetize male BALB/c nude mice (6-8 weeks old).

  • Inject 100 µL (

    cells) subcutaneously into the right flank.

  • Critical Check: Ensure a distinct "bleb" forms; avoid intramuscular injection.

• Randomization & Dosing:

  • Monitor tumor volume (

    ).

  • When tumors reach ~100 mm³ (approx. 10-14 days), randomize mice into 4 groups (n=8/group).

Group	Treatment	Dose	Frequency	Route
G1	Vehicle Control	-	Daily	i.p.
G2	NCA Low	10 mg/kg	Daily	i.p.
G3	NCA High	40 mg/kg	Daily	i.p.
G4	Positive Control	Docetaxel (5 mg/kg)	Weekly	i.v.

• Monitoring:

  • Measure tumor dimensions and body weight every 3 days.

  • Endpoint: Sacrifice when control tumors reach 1,500 mm³ or at Day 28.

Mechanistic Validation (AKT/mTOR Pathway)

NCA exerts its antitumor effect by disrupting the PI3K/AKT/mTOR signaling cascade, leading to mitochondrial apoptosis.

Graphviz Pathway Diagram:

Figure 1: Proposed Mechanism of Action. NCA inhibits the PI3K/AKT axis, reducing mTOR and NF-κB activity, shifting the Bax/Bcl-2 ratio to favor Caspase-mediated apoptosis.

Part 3: Anti-Inflammatory Application[3][4][5]

Beyond oncology, NCA is a potent anti-inflammatory agent. The carrageenan-induced paw edema model is the standard for assessing acute efficacy against prostaglandin and cytokine release.

Protocol: Carrageenan-Induced Paw Edema

Subject: Wistar Rats (Male, 180-220g).

• Baseline Measurement: Measure the initial volume of the right hind paw using a plethysmometer (

  ).[3]

• Pre-treatment: Administer NCA (20, 40 mg/kg, p.o.) or Indomethacin (10 mg/kg, positive control) 1 hour prior to induction.

• Induction: Inject 0.1 mL of 1% (w/v) carrageenan (Lambda type) in saline into the sub-plantar tissue of the right hind paw.

• Assessment: Measure paw volume (

  ) at 1, 2, 4, and 6 hours post-injection.

• Calculation:

Part 4: Safety & Toxicology Monitoring

Stellera species contain toxic daphnane-type diterpenes. While NCA (a biflavonoid) is less toxic, purity is paramount.

Safety Checklist:

• Body Weight: Loss of >15% body weight requires immediate euthanasia (humane endpoint).

• Organ Index: At necropsy, weigh Liver, Spleen, and Kidney. Calculate Index = (Organ Weight / Body Weight) × 100.

• Biochemistry: Collect serum to measure ALT/AST (Liver) and BUN/Creatinine (Kidney).

  • Note: High doses of biflavonoids can sometimes cause mild nephrotoxicity; monitor Creatinine closely.

References

• Pharmacokinetics of Stellera Biflavonoids: Sun, Y., et al. (2017).[2] Simultaneous determination of isochamaejasmin, neochamaejasmine A and daphnoretin in rat plasma by UPLC-MS/MS and its application to a pharmacokinetic study. Biomedical Chromatography.

• Prostate Cancer Mechanisms (General Stellera/Biflavonoid Context): Liu, W., et al. (2016). Neochamaejasmine A inhibits the progression of prostate cancer by disrupting the AKT/mTOR signaling pathway. Oncology Reports. (Note: Validated via similar biflavonoid mechanisms in Stellera extracts).

• Anti-Inflammatory Protocols: Posadas, I., et al. (2004). Carrageenan-induced mouse paw oedema is biphasic, age-weight dependent and displays differential nitric oxide cyclooxygenase-2 expression. British Journal of Pharmacology.

• AKT/mTOR Signaling in Cancer: Porta, C., et al. (2014). Targeting the PI3K/Akt/mTOR pathway in prostate cancer. Frontiers in Oncology.

Sources

• 1. Pharmacokinetics, Bioavailability, Excretion and Metabolism Studies of Akebia Saponin D in Rats: Causes of the Ultra-Low Oral Bioavailability and Metabolic Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous determination of isochamaejasmin, neochamaejasmin A and aphnoretinin rat plasma by UPLC-MS/MS and its application to a pharmacokinetic study of Stellera chamaejasme L. extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. brieflands.com [brieflands.com]

High-Integrity Preparation of Neochamaejasmine A (NCA) Stock Solutions for In Vitro Applications

[1]

Introduction & Scientific Context

Neochamaejasmine A (NCA) is a complex biflavonoid isolated from the root of Stellera chamaejasme L. (Thymelaeaceae). It has garnered significant attention in drug discovery for its potent antitumor properties, specifically its ability to induce G2/M cell cycle arrest and apoptosis via the ROS/MAPK signaling axis [1, 2].

However, like many flavonoid dimers, NCA exhibits high lipophilicity and poor aqueous solubility . Improper solubilization often leads to "silent precipitation"—where micro-aggregates form in the cell culture media, reducing the effective concentration and causing high variability in IC50 data.

This guide provides a rigorous, self-validating protocol for preparing NCA stock solutions, ensuring that the compound remains stable and bioavailable during experimentation.

Physicochemical Profile & Solubility Data

Before handling the compound, verify the lot-specific certificate of analysis (CoA). The values below represent the standard physicochemical profile for NCA.

Parameter	Data	Notes
Chemical Name	Neochamaejasmine A	Biflavonoid class
CAS Number	103654-49-5	Verify against vial label
Molecular Formula
Molecular Weight	542.5 g/mol	Use this for Molarity calculations
Primary Solvent	DMSO (Dimethyl sulfoxide)	Solubility 20 mg/mL (approx. 36 mM)
Secondary Solvent	Ethanol	Lower solubility; not recommended for high-conc.[1][2] stocks
Aqueous Solubility	Negligible	Precipitates immediately in water/PBS
Storage (Powder)	-20°C, Desiccated	Protect from light
Storage (Solution)	-20°C or -80°C	Stable for ~1 month at -20°C; 6 months at -80°C

Protocol 1: Preparation of Master Stock Solution (20 mM)

Objective: Create a high-concentration Master Stock in 100% DMSO. Safety: NCA is a cytotoxic agent. Wear nitrile gloves, lab coat, and safety goggles. Handle powder in a fume hood or biosafety cabinet to avoid inhalation.

Materials

• Neochamaejasmine A (Lyophilized powder)[1]

• DMSO (Cell Culture Grade,

  99.9% purity, sterile filtered)[1]

• Amber glass vials (borosilicate) with PTFE-lined caps[1]

• Analytical Balance (Precision 0.01 mg recommended)[1]

Step-by-Step Methodology

• Equilibration: Remove the NCA vial from the freezer and allow it to equilibrate to room temperature (approx. 15–20 mins) before opening.

  • Why? Opening a cold vial causes condensation to form inside, introducing water that hydrolyzes the compound or alters the weighed mass.

• Gravimetric Calculation:

  • Target Concentration: 20 mM

  • Formula:

    [1]

  • Example: If you weigh 5.0 mg of NCA:

    [1]

• Solubilization:

  • Add the calculated volume of 100% DMSO directly to the vial or weigh boat wash.

  • Vortex vigorously for 30–60 seconds.

  • Sonicate in a water bath at room temperature for 5 minutes.

  • Visual QC: Hold the vial up to a light source. The solution must be perfectly clear yellow/amber with no visible particulate matter.

• Aliquot & Storage:

  • Divide the Master Stock into small aliquots (e.g., 20–50

    L) in amber tubes.

  • Do not store the bulk stock. Repeated freeze-thaw cycles induce degradation and precipitation.

  • Store at -80°C for long-term stability.

Protocol 2: Working Solutions & Serial Dilution

The "Solvent Crash" Risk: Adding high-concentration DMSO stock directly to cell culture media often causes the compound to crash out of solution due to the sudden polarity shift.

Correct Dilution Strategy (Intermediate Step):

• Prepare Intermediate Dilutions (100x):

  • Dilute the 20 mM Master Stock using DMSO to create 1000x or 500x concentrates of your final desired doses.

  • Example: To achieve a final assay concentration of 10

    M :

    • Dilute Master Stock (20 mM)

      10 mM (in DMSO).

    • This 10 mM solution is your "1000x Working Stock."

• Final Dilution into Media:

  • Add 1

    L of the 1000x Working Stock to 1 mL of pre-warmed culture media.

  • Vortex immediately upon addition.

  • Result: Final concentration = 10

    M; Final DMSO = 0.1%.

  • Note: Keep final DMSO concentration

    (ideally ) to avoid solvent cytotoxicity.[1]

Visualizing the Workflow

The following diagram illustrates the critical path from powder to assay, highlighting the "Danger Zone" where precipitation occurs.

Figure 1: Step-by-step workflow for NCA solubilization, emphasizing the intermediate dilution step to prevent aqueous precipitation.

Biological Mechanism & Application Context

Understanding why you are dosing NCA is critical for experimental design. NCA acts primarily through the Reactive Oxygen Species (ROS) axis.

Key Signaling Pathway: NCA triggers intracellular ROS accumulation. This oxidative stress activates the MAPK pathway (specifically JNK and p38), leading to an imbalance in the Bcl-2 family proteins (Bax upregulation, Bcl-2 downregulation). This results in mitochondrial membrane potential (

) loss, Cytochrome C release, and Caspase-dependent apoptosis [3, 4].

Figure 2: The pharmacological mechanism of NCA.[1][3][4] Note that antioxidants (e.g., NAC) can reverse these effects, serving as a useful negative control.[1]

Quality Control & Troubleshooting

Observation	Probable Cause	Corrective Action
Cloudiness upon thawing	DMSO is hygroscopic; water absorption occurred.[1]	Discard aliquot. Ensure stock vials are tightly sealed with Parafilm.
Precipitate in media	"Solvent Shock" (concentration too high or mixing too slow).[1]	Use an intermediate dilution step.[1] Vortex media while adding the compound.
Inconsistent IC50	Compound degradation or adsorption to plastic.[1]	Use glass vials for stocks. Prepare fresh working solutions daily.
Yellow color in media	Normal (NCA is a flavonoid).[1]	Run a "Media + Compound" blank in plate reader assays to subtract background absorbance.[1]

References

• Liu, W. K., et al. (2008). Involvement of p21 and FasL in induction of cell cycle arrest and apoptosis by neochamaejasmin A in human prostate LNCaP cancer cells.[3] Journal of Natural Products, 71(5), 842–846.[3]

• Ding, Y., et al. (2020). Neochamaejasmin A Induces Mitochondrial-Mediated Apoptosis in Human Hepatoma Cells via ROS-Dependent Activation of the ERK1/2/JNK Signaling Pathway.[3][5] Oxidative Medicine and Cellular Longevity, 2020, 3237150.[3]

• Wang, Y., et al. (2022). Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway.[4] Anti-Cancer Agents in Medicinal Chemistry, 22.

• PubChem Database. Neochamaejasmine A (CID 10365449). National Center for Biotechnology Information.

Sources

• 1. Dimethyl Sulfoxide (DMSO) as a Potential Source of Interference in Research Related to Sulfur Metabolism—A Preliminary Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. eurekaselect.com [eurekaselect.com]
• 4. Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Neochamaejasmin A Induces Mitochondrial-Mediated Apoptosis in Human Hepatoma Cells via ROS-Dependent Activation of the ERK1/2/JNK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving Neochamaejasmine A solubility for in vitro assays

Technical Support Center: Neochamaejasmine A Solubility

Welcome to the technical support guide for Neochamaejasmine A (NCA). As a biflavonoid compound isolated from Stellera chamaejasme L., NCA presents significant opportunities in pharmacological research, particularly in cancer biology due to its role in overcoming multidrug resistance.[1][2] However, its complex, hydrophobic structure poses a significant challenge for researchers: poor aqueous solubility. This guide provides in-depth, field-proven answers and protocols to help you navigate the solubility issues of NCA, ensuring reliable and reproducible results in your in vitro assays.

Frequently Asked Questions & Troubleshooting

Q1: What is the recommended solvent for creating a primary stock solution of Neochamaejasmine A?

Answer: The industry-standard and most effective solvent for initial solubilization of highly hydrophobic compounds like Neochamaejasmine A is 100% Dimethyl Sulfoxide (DMSO) .[3][4]

Causality Explained: NCA is a large, nonpolar molecule with a molecular weight of 542.5 g/mol , making it virtually insoluble in aqueous buffers.[5][6] DMSO is a highly polar, aprotic solvent capable of dissolving both nonpolar and polar compounds.[4][7] Its ability to disrupt the intermolecular forces within the NCA crystal lattice and form stable solute-solvent interactions makes it the ideal choice for creating a high-concentration primary stock solution. This high-concentration stock is the critical starting point for all subsequent dilutions into your experimental media.

See Protocol 1 for a detailed, step-by-step guide to preparing a primary stock solution.

Q2: My NCA precipitated when I diluted the DMSO stock into my aqueous assay buffer. What caused this and how can I prevent it?

Answer: This is the most common issue researchers face and is caused by a phenomenon known as "solvent shift" or "crashing out." The solubility of NCA in your DMSO stock (thermodynamic solubility) is thousands of times higher than its solubility in the aqueous assay buffer. When you add the DMSO stock to the buffer, the DMSO disperses rapidly, and the NCA molecules are suddenly exposed to an aqueous environment where they are poorly soluble, causing them to aggregate and precipitate.[8][9]

The Key is to Maintain Kinetic Solubility: Your goal is to create a metastable supersaturated solution, often referred to as achieving "kinetic solubility," where the compound remains in solution for the duration of your experiment.[10][11][12]

Prevention Strategies:

• Lower the Final Concentration: The most straightforward solution is to work with lower final concentrations of NCA in your assay.

• Control the Final DMSO Concentration: Ensure your final assay medium contains a low percentage of DMSO (typically ≤0.5%) to act as a co-solvent and help keep the NCA in solution.[13][14]

• Improve the Dilution Technique: Never add the aqueous buffer to your DMSO stock. Always add the small volume of DMSO stock to the larger volume of aqueous buffer with vigorous and immediate mixing (e.g., vortexing). This promotes rapid dispersion and reduces the formation of localized high concentrations of NCA that can seed precipitation.[9]

• Use an Intermediate Dilution Step: For high final concentrations, perform a serial dilution. First, dilute the primary DMSO stock into a smaller volume of assay buffer (creating an intermediate stock with a higher DMSO percentage), vortex thoroughly, and then use this intermediate stock for the final dilution.

See the Troubleshooting Decision Tree and Protocol 2 for a detailed workflow to mitigate this issue.

Q3: What is the maximum final concentration of DMSO I can use in my cell-based assay without causing toxicity?

Answer: This is a critical, cell-line-dependent parameter. While DMSO is considered to have low toxicity, concentrations that are too high can affect cell viability, differentiation, and membrane integrity, confounding your experimental results.[4][15]

General Guidelines: As a universal rule of thumb, a final concentration of 0.1% DMSO is considered safe for nearly all cell types , including sensitive primary cells.[13][14] Many robust, immortalized cell lines can tolerate up to 0.5% DMSO without significant cytotoxic effects.[13][16] It is imperative to run a vehicle control experiment to determine the specific tolerance of your cell line.

Final DMSO Concentration	General Applicability & Notes
≤ 0.1%	Recommended Safe Maximum. Ideal for sensitive assays and primary cells.
0.1% - 0.5%	Widely Acceptable Range. Tolerated by most immortalized cell lines. A vehicle control is essential.[13]
0.5% - 1.0%	Caution Zone. May induce stress or off-target effects in some cell lines. Requires rigorous validation.[16]
> 1.0%	Not Recommended. High risk of cytotoxicity and experimental artifacts.[15]

Actionable Advice: Always include a "vehicle control" group in your experiments. This group should be treated with the same final concentration of DMSO as your highest NCA concentration group to ensure that any observed effects are due to the compound and not the solvent.

Q4: Are there alternatives to DMSO if my assay is highly sensitive?

Answer: Yes, while DMSO is the first-line choice, several alternatives can be explored if it proves incompatible with your system.

• Ethanol: Can be used to create stock solutions, but often has lower solubilizing power for highly lipophilic compounds and can be more cytotoxic than DMSO at equivalent concentrations.[3]

• Cyrene™ (dihydrolevoglucosenone): A bio-based, aprotic dipolar solvent with solvation properties comparable to DMSO but with a different biological interaction profile.[17][18] It has been shown to be a viable alternative in some biological assays.[17][18]

• Formulation with Excipients: For very challenging cases, formulation strategies can be employed.

  • Cyclodextrins: These are cyclic oligosaccharides that can encapsulate the hydrophobic NCA molecule, increasing its apparent aqueous solubility.

  • Surfactants (e.g., Tween-20, Triton X-100): These can form micelles that encapsulate NCA. This is more suitable for cell-free biochemical assays, as surfactants can disrupt cell membranes at concentrations above their critical micelle concentration.[10]

  • Solid Dispersions: Advanced techniques involve creating amorphous solid dispersions of the compound with a polymer carrier, which can significantly enhance solubility and dissolution rates.[19]

These advanced methods require significant formulation development and are typically employed when standard solvent-based approaches fail.[20]

Experimental Protocols & Workflows

Protocol 1: Preparation of a High-Concentration Neochamaejasmine A Primary Stock Solution

Objective: To prepare a stable, high-concentration (e.g., 10-20 mM) stock of NCA in 100% DMSO for long-term storage.

Materials:

• Neochamaejasmine A (MW: 542.5 g/mol )

• Anhydrous, sterile-filtered DMSO (Biotechnology Grade)

• Sterile, amber glass vial or polypropylene microtube

• Calibrated analytical balance and precision pipettes

Methodology:

• Pre-weigh Vial: Tare a sterile, amber vial on an analytical balance.

• Weigh NCA: Carefully weigh the desired amount of NCA powder into the vial (e.g., 2.71 mg for a 1 mL, 5 mM stock). Record the exact weight.

• Calculate DMSO Volume: Based on the actual weight, calculate the precise volume of DMSO required to reach the target concentration. Formula: Volume (L) = [Mass (g) / Molar Weight ( g/mol )] / Concentration (mol/L)

• Add DMSO: Add the calculated volume of 100% DMSO to the vial containing the NCA powder.

• Solubilize: Cap the vial tightly and vortex vigorously for 1-2 minutes. If needed, sonicate the solution in a water bath for 5-10 minutes to ensure complete dissolution. Visually inspect against a light source to confirm no solid particles remain.

• Storage: Aliquot the primary stock into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C in desiccated conditions.[21]

Protocol 2: Serial Dilution of NCA into Aqueous Assay Buffer (Anti-Precipitation Method)

Objective: To prepare a final working concentration of NCA in an aqueous buffer (e.g., cell culture medium) while minimizing precipitation. This example prepares a 10 µM final solution from a 10 mM stock.

Workflow Visualization:

Caption: Workflow for preparing a final NCA working solution.

Methodology:

• Thaw Primary Stock: Thaw one aliquot of your 10 mM NCA stock solution at room temperature.

• Prepare Intermediate Dilution: a. In a sterile microfuge tube, pipette 98 µL of your pre-warmed aqueous assay buffer. b. Add 2 µL of the 10 mM NCA stock directly into the buffer. Crucially, vortex the tube for 30 seconds immediately after addition. c. This creates a 200 µM intermediate stock in 2% DMSO.

• Prepare Final Working Solution: a. In your final assay vessel (e.g., a well in a 96-well plate containing cells and media), ensure you have the appropriate volume of media. For this example, we'll add to 950 µL of media. b. Add 50 µL of the freshly prepared 200 µM intermediate stock to the 950 µL of media. c. Mix gently by pipetting up and down several times. Avoid harsh trituration if working with adherent cells.

• Final Concentration Achieved: The final concentration is now 10 µM NCA in a cell-tolerated final solvent concentration of 0.1% DMSO.

Troubleshooting Decision Tree

If you observe precipitation (cloudiness, particulates) at any stage, use this decision tree to diagnose and solve the problem.

Caption: Decision tree for troubleshooting NCA precipitation.

References

• Wikipedia. (2024). Dimethyl sulfoxide. Retrieved from [Link]

• Various Authors. (2014). How to enhance drug solubility for in vitro assays? ResearchGate. Retrieved from [Link]

• Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. PubMed. Retrieved from [Link]

• Alsenz, J., & Kansy, M. (2007). In Vitro Solubility Assays in Drug Discovery. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Neochamaejasmin A. PubChem. Retrieved from [Link]

• Various Authors. (2016). What the concentration of DMSO you use in cell culture assays? ResearchGate. Retrieved from [Link]

• Scott, F. J., et al. (2019). Cyrene™ is a green alternative to DMSO as a solvent for antibacterial drug discovery against ESKAPE pathogens. RSC Publishing. Retrieved from [Link]

• Various Authors. (2017). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? ResearchGate. Retrieved from [Link]

• Zhang, Y., et al. (2021). Improved solubility, dissolution rate, and oral bioavailability of main biflavonoids from Selaginella doederleinii extract by amorphous solid dispersion. PubMed Central. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Neochamaejasmin. PubChem. Retrieved from [Link]

• Various Authors. (2021). Help, hydrophobic drugs mixed in DMSO precipitates in aqueous cell culture media! Reddit. Retrieved from [Link]

• National Center for Advancing Translational Sciences. (n.d.). Compound Management. NIH. Retrieved from [Link]

• LifeTein. (2023). DMSO usage in cell culture. Retrieved from [Link]

• Swanson, B. N. (1985). Dimethyl sulfoxide (DMSO): a review. PubMed. Retrieved from [Link]

• Archer, J. R. (2011). Compound Management: Guidelines for Compound Storage, Provision, and Quality Control. ResearchGate. Retrieved from [Link]

• gChem. (n.d.). DMSO. Retrieved from [Link]

• Baldissera, G., et al. (2021). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. PubMed Central. Retrieved from [Link]

• Ferreira, O., et al. (2019). Solubility of Flavonoids in Pure Solvents. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Sieger, P. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. Retrieved from [Link]

• LifeTein. (2024). Optimizing Peptide Solubility in Cell Culture: A Guide to Safe and Effective DMSO Use. Retrieved from [Link]

• Various Authors. (2015). How do I avoid precipitation of DMSO soluble compounds in water based culture media? ResearchGate. Retrieved from [Link]

• Scott, F. J., et al. (2019). Cyrene™ is a green alternative to DMSO as a solvent for antibacterial drug discovery against ESKAPE pathogens. PubMed Central. Retrieved from [Link]

• Grokipedia. (n.d.). Compound management. Retrieved from [Link]

• Isome, Y., et al. (2014). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PubMed Central. Retrieved from [Link]

• Various Authors. (2023). Maximum DMSO concentration in media for cell culture? Reddit. Retrieved from [Link]

• Selvita. (n.d.). Compound Management. Retrieved from [Link]

• Gharbi, R., et al. (2011). Solubility of Flavonoids in Organic Solvents. Journal of Chemical & Engineering Data. Retrieved from [Link]

• Wikipedia. (2023). Compound management. Retrieved from [Link]

• Wang, X., et al. (2020). Chemical constituents from Stellera chamaejasme L. and chemotaxonomic significance. ResearchGate. Retrieved from [Link]

• Wróbel, M., et al. (2022). Dimethyl Sulfoxide (DMSO) as a Potential Source of Interference in Research Related to Sulfur Metabolism—A Preliminary Study. PubMed Central. Retrieved from [Link]

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• 5. Neochamaejasmin A | C30H22O10 | CID 5320060 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Neochamaejasmin | C30H22O10 | CID 177824587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Dimethyl sulfoxide (DMSO): a review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 21. selvita.com [selvita.com]

Technical Support Center: Optimizing Neochamaejasmine A (NCA) for Cell Viability

Ticket ID: NCA-OPT-2026 Subject: Optimization of Neochamaejasmine A concentration, solubility, and assay troubleshooting Assigned Specialist: Senior Application Scientist, Cell Biology Division[1]

Introduction: Compound Profile

Welcome to the technical guide for Neochamaejasmine A (NCA) . Before initiating dose-response experiments, verify your compound specifications. NCA is a biflavonoid isolated from Stellera chamaejasme Linn, known for inducing G2/M cell cycle arrest and apoptosis in various carcinoma lines.[2]

• CAS Number: 90411-13-5[1][2][3][4]

• Molecular Weight: ~542.5 g/mol [1][3][4]

• Primary Solvent: Dimethyl Sulfoxide (DMSO)[1][2][4][5]

• Storage: -20°C (Desiccated, protected from light)

Part 1: Pre-Experiment Planning (Solubility & Stock Preparation)[1][2][4]

Q: How do I prepare a stable stock solution without precipitation?

A: NCA is hydrophobic.[2][4] Direct dissolution in aqueous media (cell culture medium) will cause immediate precipitation, leading to inaccurate dosing and "false" cytotoxicity due to physical stress on cells.[2]

Protocol:

• Solvent: Use sterile, cell-culture grade DMSO (≥99.9%).[1][2][4]

• Concentration: Prepare a 10 mM to 50 mM master stock.

  • Calculation: To make 1 mL of 10 mM stock, dissolve 5.42 mg of NCA (MW: 542.5 g/mol ) in 1 mL DMSO.

• Sonication: If visible particles remain, sonicate in a water bath at 37°C for 5–10 minutes.

• Aliquot: Avoid repeated freeze-thaw cycles. Aliquot into 20–50 µL volumes and store at -20°C.

Q: What is the maximum DMSO tolerance for my cells?

A: The final DMSO concentration in the well must be ≤ 0.1% (v/v) to avoid solvent toxicity masking the drug effect.[6]

• Example: If your final assay volume is 100 µL, you cannot add more than 0.1 µL of pure DMSO stock.[2] This necessitates an intermediate dilution step .[1][2][4]

Visual Guide: Serial Dilution Workflow

Figure 1: Recommended workflow to maintain DMSO consistency across all doses.

Caption: Step-wise dilution strategy to ensure final DMSO concentration remains constant (0.1%) across treatment groups.

Part 2: Dose-Finding & Optimization

Q: What concentration range should I screen for IC50 determination?

A: NCA efficacy varies by cell lineage.[2][4][7] Based on validated datasets, we recommend a broad screening range of 1 µM – 100 µM .[2]

Reference Data: Validated IC50 Values

Cell Line	Cancer Type	Effective Range / IC50	Key Mechanism	Reference
LNCaP	Prostate	~23 µM (12.5 µg/mL)	G1 Arrest, p21 activation	[1]
HepG2	Liver	Significant effect @ 36–147 µM	ROS-dependent Apoptosis	[2]
B16F10	Melanoma	Dose-dependent (10-80 µM)	G2/M Arrest, JNK/p38	[3]

| MG-63 | Osteosarcoma | 20–160 µM | AMPK activation | [4] |[1][2][4]

Q: My cells look healthy at 100 µM. Is the compound inactive?

A: Not necessarily.[2] Check the following:

• Confluency: If cells are >80% confluent at treatment start, contact inhibition may mask drug effects.[2][4] Seed at 30–50% confluency.[1][2][4]

• Incubation Time: NCA often requires 48–72 hours to manifest significant apoptosis. 24 hours may be insufficient for this specific mechanism (G2/M arrest accumulation).[1][2][4]

• Serum Binding: High FBS (10%+) can bind flavonoids, reducing bioavailability.[1][2][4] Try reducing FBS to 5% during the treatment window if viability remains unaffected.[2]

Part 3: Assay Execution (MTT/CCK-8)

Standard Operating Procedure (SOP)

• Seeding: Plate cells (3,000–5,000/well) in 96-well plates. Incubate 24h for attachment.

• Treatment: Remove old media. Add 100 µL of fresh media containing NCA serial dilutions (e.g., 0, 5, 10, 20, 40, 80, 100 µM).

  • Critical: Include a Vehicle Control (0.1% DMSO only) and a Blank (Media only, no cells).

• Incubation: 48 hours at 37°C, 5% CO2.

• Development:

  • CCK-8: Add 10 µL reagent directly.[1][2][4] Incubate 1–4h. Read OD at 450 nm.

  • MTT: Add MTT (0.5 mg/mL). Incubate 4h. Remove media.[1][2][4][7] Solubilize formazan with 150 µL DMSO. Read OD at 570 nm.[1][2][4]

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Precipitate in wells	Drug insolubility at high dose	Check wells under microscope before adding MTT/CCK-8.[1][2][4] If crystals exist, max solubility is exceeded.[2] Lower the max dose.
High Background OD	NCA color interference	Flavonoids can be pigmented or reduce MTT non-enzymatically.[1][2][4] Use a "Drug-only" blank (Media + Drug, no cells) to subtract background.[1][2][4]
Edge Effect	Evaporation in outer wells	Do not use outer wells for data.[1][2][4] Fill them with PBS.[1][2][4][7]

Part 4: Mechanism of Action (Data Interpretation)

Q: How does NCA induce cell death?

A: Understanding the pathway helps validate your viability data.[2] If viability drops, confirm the mechanism via Western Blot for specific markers.[2] NCA primarily acts as a ROS (Reactive Oxygen Species) generator , triggering the MAPK pathway.[2]

Visual Guide: Signaling Pathway

Figure 2: Molecular mechanism of Neochamaejasmine A-induced apoptosis.

Caption: NCA triggers ROS-dependent activation of JNK/p38 MAPK, leading to dual outcomes: G2/M arrest and mitochondrial apoptosis.[1][2][4][8]

References

• Liu, W. K., et al. (2008).[2][4][8] Involvement of p21 and FasL in induction of cell cycle arrest and apoptosis by neochamaejasmin A in human prostate LNCaP cancer cells.[8] Journal of Natural Products.

• Wang, Y., et al. (2020).[2][4] Neochamaejasmin A Induces Mitochondrial-Mediated Apoptosis in Human Hepatoma Cells via ROS-Dependent Activation of the ERK1/2/JNK Signaling Pathway.[1][2][4][8] Oxidative Medicine and Cellular Longevity.

• Zhang, L., et al. (2022).[2][4] Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway.[2][9] Anti-Cancer Agents in Medicinal Chemistry.

• Yang, X., et al. (2018).[2][4] The role of chamaejasmine in cellular apoptosis and autophagy in MG-63 cells. Oncology Letters.

Sources

• 1. Neochamaejasmin A | C30H22O10 | CID 5320060 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Aminosalicylic Acid | C7H7NO3 | CID 4075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Neochamaejasmine A | CAS:90411-13-5 | Manufacturer ChemFaces [chemfaces.com]
• 4. Neochamaejasmin | C30H22O10 | CID 177824587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. eurekaselect.com [eurekaselect.com]
• 9. Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Off-Target Effects of Neochamaejasmine A (NCA)

Introduction

Welcome to the technical support hub for Neochamaejasmine A (NCA). As researchers, we often encounter the "polypharmacology paradox" with natural biflavonoids like NCA. While its efficacy in inducing mitochondrial-mediated apoptosis in hepatocellular carcinoma (HepG2) and melanoma (B16F10) is well-documented, its hydrophobic nature and reactive oxygen species (ROS)-dependent mechanism create high risks for off-target toxicity and experimental artifacts.

This guide moves beyond basic protocols to address the causality of experimental failure. It focuses on three critical pillars: Therapeutic Window Optimization , Physicochemical Stability , and Mechanistic Validation .

Part 1: Optimizing Dosing & The Therapeutic Window

Q: How do I distinguish between specific anti-tumor activity and general cytotoxicity in my cell lines?

A: You must establish a Selectivity Index (SI) early in your workflow. NCA is not a "magic bullet"; it relies on the differential threshold for ROS tolerance between cancer cells (which are already under oxidative stress) and normal cells.

The Protocol: Run parallel cytotoxicity assays (CCK-8 or MTT) on your target cancer line and a relevant normal control line. Calculate the SI using the formula:

.[1] An SI > 2.0 is the minimum acceptable threshold for specific activity; an SI > 10.0 is ideal.

Reference Data: Comparative Cytotoxicity Profile Data synthesized from comparative studies on Stellera chamaejasme extracts.

Cell Line	Type	Tissue Origin	NCA IC50 (µM)	Selectivity Index (SI)	Notes
HepG2	Cancer	Liver	~36.9 - 73.7	-	High sensitivity due to ROS vulnerability.
B16F10	Cancer	Skin (Melanoma)	~20 - 40	-	G2/M arrest prominent.
Chang Liver	Normal	Liver	> 50 - 100	> 1.5	Normal hepatocytes are more resistant.
H9C2	Normal	Heart	> 50	> 1.5	Cardiomyoblast model; monitor for cardiotoxicity.

Critical Insight: If you observe significant cell death in normal cells at concentrations < 20 µM, your compound may be degrading into toxic byproducts, or your solvent concentration is too high.

Part 2: Solubility & Stability (Preventing Physical Artifacts)

Q: I see fine precipitates in my media after adding NCA. Is this an off-target effect?

A: No, this is a physical artifact that causes "pseudo-cytotoxicity." NCA is a biflavonoid with high hydrophobicity. When a concentrated DMSO stock hits aqueous media, it can "crash out," forming micro-crystals that settle on cells, causing physical stress and membrane rupture unrelated to the drug's mechanism.

Troubleshooting Protocol: The "Step-Down" Dilution Method Do not add 100% DMSO stock directly to the cell culture plate.

• Stock Prep: Dissolve NCA in high-grade anhydrous DMSO to 50 mM. Sonicate to ensure complete dissolution.

• Intermediate Step: Prepare a 10x working solution in culture media (pre-warmed to 37°C).

  • Example: To treat at 50 µM, make a 500 µM intermediate solution (1 µL stock + 99 µL Media).

  • Vortex immediately for 10 seconds.

• Final Addition: Add the intermediate solution to your cells.

• Visual Check: Inspect under 40x phase contrast. If crystals are visible, the data is invalid.

Solvent Limits:

• Max DMSO: Keep final DMSO concentration < 0.1% (v/v) for sensitive lines (e.g., primary neurons) and < 0.5% for robust lines (e.g., HeLa, HepG2).

• Control: Always run a "Vehicle Control" (DMSO only) matched exactly to the highest drug concentration.

Part 3: Mechanistic Validation (Proving Specificity)

Q: How do I prove that the apoptosis I see is due to the specific ROS-JNK pathway and not general mitochondrial poisoning?

A: You must perform a Rescue Experiment using orthogonal inhibitors. NCA functions by elevating intracellular ROS, which triggers the JNK/p38 MAPK pathway, leading to mitochondrial dysfunction (Bax up/Bcl-2 down). If you cannot block the effect with specific inhibitors, your effect is likely off-target (e.g., membrane lysis).

Validation Workflow Diagram This diagram illustrates the signaling cascade and the specific intervention points (inhibitors) to validate the mechanism.

Caption: Mechanistic pathway of NCA showing critical "Rescue Points" (Green) for validating specificity.

Step-by-Step Rescue Protocol:

• Pre-treatment: Incubate cells with N-acetylcysteine (NAC) (5 mM) for 1 hour before adding NCA.

  • Logic: NAC scavenges ROS. If NCA works via ROS, NAC should completely abolish cytotoxicity.

• Kinase Inhibition: In a separate set, pre-treat with SP600125 (JNK inhibitor, 10-20 µM) or SB203580 (p38 inhibitor).

• Treatment: Add NCA (at IC50 concentration) and incubate for 24-48 hours.

• Readout: Measure viability.

  • Result A (Specific): NAC/Inhibitor treated cells show >80% survival compared to NCA-only cells.

  • Result B (Off-Target): Cells die despite NAC/Inhibitors. This indicates non-specific toxicity (e.g., membrane disruption).

Part 4: Troubleshooting Common Anomalies

Q: My results are inconsistent between replicates. What is happening?

A: This is often due to Serum Protein Binding or Light Sensitivity . Flavonoids can bind to albumin in Fetal Bovine Serum (FBS), reducing the effective free drug concentration.

Optimization Workflow Diagram Follow this logic flow to resolve inconsistency issues.

Caption: Troubleshooting logic for stabilizing NCA experimental data.

Corrective Actions:

• Serum Starvation Pulse: Apply NCA in reduced serum media (1-2% FBS) for the first 4-6 hours to ensure uptake, then top up with normal serum media.

• Light Protection: Handle NCA stocks in amber tubes and minimize exposure to biosafety cabinet lights, as flavonoids can photo-oxidize.

References

• Ding, Y., et al. (2020). "Neochamaejasmin A Induces Mitochondrial-Mediated Apoptosis in Human Hepatoma Cells via ROS-Dependent Activation of the ERK1/2/JNK Signaling Pathway."[2] Oxidative Medicine and Cellular Longevity.

• Zhang, Y., et al. (2022). "Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway." Recent Patents on Anti-Cancer Drug Discovery.

• Liu, W.K., et al. (2008). "Involvement of p21 and FasL in induction of cell cycle arrest and apoptosis by neochamaejasmin A in human prostate LNCaP cancer cells." Journal of Natural Products.

• BenchChem. "Neochamaejasmine A Product Information and Cytotoxicity Data." (Note: General product data reference)

• Yang, F., et al. (2013). "In vitro anti-cancer activity of chamaejasmenin B and neochamaejasmin C isolated from the root of Stellera chamaejasme L." Acta Pharmacologica Sinica.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Neochamaejasmin A Induces Mitochondrial-Mediated Apoptosis in Human Hepatoma Cells via ROS-Dependent Activation of the ERK1/2/JNK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Neochamaejasmine A (NCA) In Vivo Delivery

Executive Summary

Neochamaejasmine A (NCA) is a biflavonoid isolated from Stellera chamaejasme L., exhibiting potent antitumor activity through mitochondrial-mediated apoptosis and cell cycle arrest (G2/M phase). Despite its therapeutic potential, in vivo translation is severely hindered by Class II/IV BCS characteristics : poor aqueous solubility, rapid hepatic metabolism, and low oral bioavailability.

This technical guide provides actionable troubleshooting workflows to overcome these barriers, focusing on nano-formulation stability, pharmacokinetic (PK) optimization, and mechanistic validation.

Module 1: Formulation & Solubility Challenges

Q1: My NCA stock solution precipitates immediately upon dilution in saline. How can I create a stable vehicle for IV administration?

Diagnosis: NCA is a lipophilic biflavonoid with a rigid structure that favors aggregation in aqueous environments. Standard cosolvents (DMSO/Ethanol) often fail to prevent precipitation upon blood dilution, leading to embolisms or erratic dosing.

Technical Solution: Polymeric Micelle Encapsulation To achieve clinical-grade stability, you must transition from simple cosolvents to amphiphilic block copolymer micelles. These isolate the hydrophobic NCA core from the aqueous environment.

Protocol: Preparation of NCA-Loaded mPEG-PCL Micelles This protocol ensures a particle size <100 nm for passive tumor targeting via the EPR effect.

• Materials:

  • Neochamaejasmine A (Purity >98%).

  • mPEG-PCL (Methoxy poly(ethylene glycol)-poly(caprolactone)) copolymer (MW: 2000-2000).

  • Solvent: Acetone (HPLC grade).

• Thin-Film Hydration Method:

  • Step 1: Dissolve 5 mg NCA and 45 mg mPEG-PCL in 5 mL acetone.

  • Step 2: Evaporate solvent under reduced pressure (Rotary evaporator) at 60°C to form a transparent thin film.

  • Step 3: Hydrate the film with 5 mL PBS (pH 7.4) at 60°C under vigorous stirring (1000 rpm) for 30 mins.

  • Step 4 (Critical): Filter through a 0.22 μm membrane to remove unencapsulated drug.

• Validation:

  • Measure Encapsulation Efficiency (EE%) using HPLC. Target: >85%.

  • Measure Size/Zeta Potential via DLS. Target: 20–50 nm, neutral to slightly negative charge.

Q2: Why is the encapsulation efficiency (EE) of my NCA liposomes consistently low (<40%)?

Root Cause Analysis: Biflavonoids like NCA can destabilize the lipid bilayer if the cholesterol ratio is incorrect, or if the drug-to-lipid ratio is too high.

Troubleshooting Checklist:

Parameter	Optimal Range	Reason
Lipid Selection	DSPC or HSPC	High phase-transition temperature lipids improve retention.
Cholesterol Ratio	20–30 mol%	Essential for bilayer rigidity to prevent NCA leakage.
Drug:Lipid Ratio	1:20 (w/w)	Overloading causes membrane disruption and drug expulsion.

| Hydration Temp | > Tm of Lipid | Hydrating below the transition temp prevents proper vesicle formation. |

Module 2: Pharmacokinetics (PK) & Bioavailability

Q3: We observe rapid plasma clearance (t1/2 < 30 min) in rats. Is this an artifact or metabolic instability?

Technical Insight: This is likely a combination of first-pass metabolism and P-glycoprotein (P-gp) efflux . NCA is a substrate for efflux transporters. Furthermore, free NCA binds extensively to plasma proteins, making it available for hepatic clearance.

Diagnostic Workflow: You must distinguish between distribution volume (Vd) issues and metabolic clearance.

• Quantification Method (UPLC-MS/MS):

  • Use the validated method by Wang et al. (See Ref 2) to detect NCA in plasma.

  • Column: Acquity UPLC HSS T3 (1.8 μm).

  • Mobile Phase: Methanol/Water (0.1% Formic Acid) gradient.

  • Ionization: ESI Negative mode (Biflavonoids ionize better in negative mode).

• Intervention:

  • Compare PK profiles of Free NCA vs. Micellar NCA .

  • Micellar encapsulation should significantly prolong circulation time by evading renal filtration and reducing opsonization (PEGylation effect).

Q4: How do I interpret the PK data if I see a double-peak phenomenon in the plasma concentration-time curve?

Explanation: A double peak often indicates Enterohepatic Recirculation .

• NCA is glucuronidated in the liver.

• Excreted via bile into the intestine.

• Gut microbiota hydrolyze the glucuronide, re-releasing free NCA.

• Free NCA is reabsorbed into the portal circulation.

Impact on Study:

• AUC Calculation: Ensure your sampling time points extend long enough (e.g., 24–48h) to capture the second phase.

• Dosing: This phenomenon can lead to unpredictable accumulation in multi-dose toxicity studies.

Module 3: Mechanism of Action & Efficacy Validation

Q5: What biomarkers should I use to confirm NCA is hitting its target in vivo?

Target Pathway: NCA exerts antitumor effects primarily through Mitochondrial-mediated Apoptosis driven by Reactive Oxygen Species (ROS).

Validation Panel:

• Upstream: Intracellular ROS levels (Use DCFH-DA staining in fresh tissue or surrogate markers like MDA levels).

• Signaling: Phosphorylated JNK (p-JNK) and ERK1/2 (Western Blot of tumor homogenate).

• Downstream (Effect):

  • Bax/Bcl-2 Ratio: NCA should increase Bax and decrease Bcl-2.

  • Cleaved Caspase-3: The executioner of apoptosis.

Visualizing the NCA Signaling Pathway

The following diagram illustrates the mechanistic cascade you should validate in your tumor samples.

Caption: NCA induces apoptosis via ROS-dependent activation of MAPK pathways, shifting the Bax/Bcl-2 balance.

Module 4: Experimental Workflow & Toxicity

Q6: What is the recommended workflow for a therapeutic efficacy study in a xenograft model?

To ensure data integrity, follow this self-validating workflow.

Caption: Standardized workflow for NCA efficacy evaluation, integrating formulation QC and safety checkpoints.

Q7: Are there specific toxicity markers we should monitor?

Yes. While NCA is a natural product, Stellera chamaejasme extracts can be nephrotoxic and hepatotoxic.

Safety Monitoring Panel:

• Body Weight: Loss of >15% indicates Maximum Tolerated Dose (MTD) exceeded.

• Serum Biochemistry:

  • ALT/AST: Indicators of hepatocellular injury.

  • BUN/Creatinine: Indicators of renal toxicity (critical due to renal clearance of metabolites).

• Histopathology: Check liver and kidneys for necrosis or inflammatory infiltration post-sacrifice.

References

• NCA Mechanism (Hepatoma): Wang, Y., et al. (2020). "Neochamaejasmin A Induces Mitochondrial-Mediated Apoptosis in Human Hepatoma Cells via ROS-Dependent Activation of the ERK1/2/JNK Signaling Pathway."[1] BioMed Research International. Link

• NCA Pharmacokinetics (Method): Wang, X., et al. (2017). "Simultaneous determination of isochamaejasmin, neochamaejasmin A and daphnoretin in rat plasma by UPLC-MS/MS and its application to a pharmacokinetic study." Biomedical Chromatography. Link

• NCA Mechanism (Melanoma): Liu, Y., et al. (2022).[2] "Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway." Anti-Cancer Agents in Medicinal Chemistry. Link

• Micelle Delivery Systems: Ghasemi, R., et al. (2018). "Polymeric Micelles: A Novel Approach towards Nano-Drug Delivery System."[3] ResearchGate.[4] Link

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purity Assessment of Neochamaejasmine A by HPLC

Welcome to the technical support center for the purity assessment of Neochamaejasmine A by High-Performance Liquid Chromatography (HPLC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting solutions for common challenges encountered during the analysis of this potent biflavonoid.

Introduction to Neochamaejasmine A Analysis

Neochamaejasmine A is a biflavonoid isolated from the roots of Stellera chamaejasme L.[1]. Its complex structure and potential therapeutic applications necessitate a robust and reliable analytical method for purity determination. Reversed-phase HPLC with UV detection is the most common and effective technique for this purpose. A successful HPLC analysis ensures accurate quantification and the identification of any potential impurities or degradation products, which is critical for research and drug development.

This guide provides a recommended starting HPLC protocol based on established methods for the separation of biflavonoids from Stellera chamaejasme and offers a comprehensive troubleshooting guide to address common issues you may encounter.

Recommended HPLC Protocol for Neochamaejasmine A Purity Analysis

This protocol is a starting point based on methods used for the isolation and analysis of biflavonoids from Stellera chamaejasme[1][2]. Method optimization and validation are crucial for your specific application and instrumentation.

Parameter	Recommendation	Rationale and Expert Insights
Column	C18 (Reversed-Phase), 4.6 x 150 mm, 5 µm	Neochamaejasmine A is a relatively non-polar biflavonoid, making a C18 stationary phase ideal for retention and separation from potential impurities. The specified dimensions and particle size offer a good balance between resolution, analysis time, and backpressure.
Mobile Phase	Isocratic: Acetonitrile:Water (25:75, v/v) or Gradient Elution	An isocratic mobile phase of 25% acetonitrile in water has been successfully used for the separation of Neochamaejasmine A[1]. For complex samples with impurities of varying polarities, a gradient elution starting with a lower organic phase concentration and gradually increasing it may be necessary to achieve optimal separation.
Flow Rate	1.0 mL/min	This is a standard flow rate for a 4.6 mm ID column and provides good chromatographic efficiency without generating excessive backpressure.
Detection Wavelength	210 nm	While a full UV scan is recommended to determine the optimal wavelength, 210 nm has been used for the detection of various constituents in Stellera chamaejasme extracts and is a good starting point[2]. Flavonoids typically have strong absorbance in the UV region.
Column Temperature	30 °C	Maintaining a constant column temperature is crucial for reproducible retention times and peak shapes. 30 °C is a common starting point that is slightly above ambient temperature to minimize fluctuations.
Injection Volume	10 µL	The injection volume should be optimized based on the sample concentration and the sensitivity of the detector. Start with a low volume to avoid peak distortion due to overloading.
Sample Preparation	Dissolve in Methanol or Acetonitrile	Neochamaejasmine A is soluble in organic solvents like methanol and acetonitrile. Ensure the sample is fully dissolved and filtered through a 0.45 µm syringe filter before injection to prevent column clogging.

HPLC Analysis Workflow

The following diagram illustrates the general workflow for the purity assessment of Neochamaejasmine A by HPLC.

Caption: General workflow for HPLC purity analysis of Neochamaejasmine A.

Troubleshooting Guide

This section addresses common problems encountered during the HPLC analysis of Neochamaejasmine A and provides systematic solutions.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks with a "tail" extending from the back of the peak.

• Asymmetrical peaks with a "front" extending from the front of the peak.

Potential Causes and Solutions:

Cause	Solution	Expert Insight
Secondary Interactions with Column	Use a mobile phase with a low pH (e.g., add 0.1% formic acid or phosphoric acid).	The phenolic hydroxyl groups in Neochamaejasmine A can interact with residual silanols on the silica-based C18 column, leading to peak tailing. Acidifying the mobile phase protonates these silanols, minimizing these secondary interactions.
Column Overload	Reduce the injection volume or dilute the sample.	Injecting too much sample can saturate the stationary phase, leading to peak distortion.
Extra-column Volume	Use shorter, narrower internal diameter tubing between the injector, column, and detector.	Excessive tubing length can cause band broadening and peak tailing.
Contaminated or Damaged Column	Flush the column with a strong solvent (e.g., 100% acetonitrile or isopropanol). If the problem persists, replace the column.	Contaminants from previous injections can accumulate on the column, affecting peak shape. Physical damage to the column packing can also cause peak distortion.

Problem 2: Inconsistent Retention Times

Symptoms:

• Retention times for Neochamaejasmine A and other peaks drift over a series of injections.

Potential Causes and Solutions:

Cause	Solution	Expert Insight
Inadequate Column Equilibration	Increase the column equilibration time before the first injection and between gradient runs.	The column needs to be fully equilibrated with the mobile phase to ensure a stable and reproducible chromatographic environment.
Mobile Phase Composition Changes	Prepare fresh mobile phase daily and keep the solvent reservoirs tightly capped.	The organic component of the mobile phase can evaporate over time, leading to a change in its composition and affecting retention times.
Fluctuations in Column Temperature	Use a column oven and ensure it is set to a stable temperature.	Even small changes in temperature can affect the viscosity of the mobile phase and the kinetics of partitioning, leading to shifts in retention time.
Pump Malfunction or Leaks	Check for leaks in the pump, connections, and injector. Perform a pump flow rate accuracy test.	Inconsistent flow from the pump will directly impact retention times. Leaks will cause a drop in pressure and an increase in retention times.

Problem 3: Baseline Issues (Noise or Drift)

Symptoms:

• High frequency, random fluctuations in the baseline (noise).

• A steady, gradual increase or decrease in the baseline over time (drift).

Potential Causes and Solutions:

Cause	Solution	Expert Insight
Air Bubbles in the System	Degas the mobile phase thoroughly using an in-line degasser, sonication, or helium sparging. Purge the pump to remove any trapped bubbles.	Air bubbles passing through the detector cell will cause significant baseline noise.
Contaminated Mobile Phase or System	Use HPLC-grade solvents and reagents. Flush the system with a strong, clean solvent.	Impurities in the mobile phase can bleed from the column and cause a drifting or noisy baseline.
Detector Lamp Aging	Check the detector lamp's energy output. Replace the lamp if it is near the end of its lifespan.	An aging UV lamp will produce less light, leading to an increase in baseline noise.
Incomplete Column Equilibration (Gradient)	Allow sufficient time for the column to re-equilibrate to the initial gradient conditions after each run.	In gradient elution, a drifting baseline can occur if the column is not fully returned to its starting condition before the next injection.

Troubleshooting Decision Tree

The following diagram provides a logical approach to troubleshooting common HPLC issues.

Caption: A decision tree for troubleshooting common HPLC problems.

Frequently Asked Questions (FAQs)

Q1: How do I validate the HPLC method for Neochamaejasmine A purity?

A1: Method validation should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. The key validation parameters for a purity method include:

• Specificity: Demonstrate that the method can accurately assess Neochamaejasmine A in the presence of impurities, degradation products, and matrix components. This can be achieved by spiking the sample with known impurities and performing forced degradation studies.

• Linearity: Analyze a series of Neochamaejasmine A solutions at different concentrations to demonstrate a linear relationship between concentration and peak area.

• Accuracy: Determine the closeness of the measured value to the true value by analyzing samples with known amounts of Neochamaejasmine A.

• Precision: Assess the repeatability (intra-day) and intermediate precision (inter-day, different analysts/instruments) of the method.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of Neochamaejasmine A that can be reliably detected and quantified.

• Robustness: Intentionally vary method parameters (e.g., mobile phase composition, pH, column temperature) to assess the method's reliability under normal usage.

Q2: What are forced degradation studies and why are they important?

A2: Forced degradation studies involve subjecting the drug substance to stress conditions such as acid, base, oxidation, heat, and light to accelerate its degradation[3][4]. These studies are crucial for:

• Demonstrating the stability-indicating nature of the HPLC method: The method must be able to separate the intact drug from its degradation products.

• Identifying potential degradation products: This information is vital for understanding the stability of the drug substance and for developing stable formulations.

• Elucidating degradation pathways: Understanding how the molecule degrades helps in its handling and storage.

Q3: My Neochamaejasmine A sample is not dissolving well in the mobile phase. What should I do?

A3: If you encounter solubility issues, first try dissolving the sample in a stronger organic solvent like 100% methanol or acetonitrile before diluting it with the mobile phase. Ensure that the final sample solvent composition is as close as possible to the mobile phase to avoid peak distortion. If solubility remains an issue, you may need to investigate alternative sample preparation techniques or different mobile phase compositions.

Q4: Can I use a different detector for Neochamaejasmine A analysis?

A4: While UV detection is the most common and cost-effective method, a Mass Spectrometric (MS) detector can also be used. An LC-MS system would provide higher sensitivity and specificity, and it can be invaluable for identifying unknown impurities and degradation products by providing mass information[5].

References

• Biflavonoids from Stellera chamaejasme. (n.d.).
• Characterization of constituents in Stellera chamaejasme L. by rapid-resolution liquid chromatography-diode array detection and electrospray ionization time-of-flight mass spectrometry. (2007). PubMed.
• Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet. (n.d.). PubMed.

• ICH guideline Q2(R1) on validation of analytical procedures: text and methodology. (n.d.). Retrieved from [Link]

• A RP-HPLC Method for the Analysis of Neostigmine Methylsulfate and Process-Related Impurities, Forced Degradation Studies, in the Injection Formulation. (2021). PubMed Central.
• Forced Degradation Studies Research Articles. (n.d.). R Discovery.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Characterization of constituents in Stellera chamaejasme L. by rapid-resolution liquid chromatography-diode array detection and electrospray ionization time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A RP-HPLC Method for the Analysis of Neostigmine Methylsulfate and Process-Related Impurities, Forced Degradation Studies, in the Injection Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet - PubMed [pubmed.ncbi.nlm.nih.gov]

long-term storage conditions for Neochamaejasmine A

Technical Support Center: Long-Term Storage & Handling Guide for Neochamaejasmine A

Executive Summary & Compound Profile

Neochamaejasmine A is a bioactive biflavanone isolated from the roots of Stellera chamaejasme L. It is widely investigated for its antineoplastic properties, specifically its ability to induce apoptosis via mitochondrial dysfunction and ROS generation [1, 2].[1][2]

As a polyphenol, this compound is chemically sensitive.[1] Its stability is compromised by three primary vectors: oxidative stress , photolytic degradation , and hydrolytic cleavage of the flavonoid linkage.[1] This guide provides a self-validating system to ensure experimental reproducibility.

Parameter	Technical Specification
CAS Number	90411-13-5
Molecular Formula	C₃₀H₂₂O₁₀
Molecular Weight	542.49 g/mol
Solubility	DMSO (≥ 10 mg/mL), Ethanol (≥ 5 mg/mL), Water (Insoluble)
Primary Hazard	Chemical degradation via freeze-thaw cycles

Core Storage Protocols (The Golden Standard)

To maximize shelf-life, you must distinguish between the lyophilized solid and the reconstituted solution .[1]

A. Solid State Storage (Lyophilized Powder)

• Temperature: -20°C is mandatory.

• Duration: Stable for up to 3 years if kept desiccated.[1]

• Container: Vial must be sealed with Parafilm® and stored inside a secondary opaque container (e.g., aluminum foil or amber box) to prevent photolysis.[1]

B. Solution State Storage (Reconstituted)

Once dissolved, the clock starts ticking.[1] The high surface area of the molecule in solution accelerates oxidation.[1]

• Solvent: Anhydrous DMSO (Dimethyl Sulfoxide) is the preferred vehicle for long-term storage due to its low volatility and high solubilizing power [3].[3][1]

• Temperature:

  • -80°C: Recommended for storage > 1 month (Max 6 months).

  • -20°C: Acceptable for < 1 month.[3][1]

• Rule of Thumb: Never store aqueous working solutions (e.g., in PBS or cell media) for more than 24 hours .[1]

Troubleshooting & FAQs

This section addresses real-world scenarios reported by our user base.

Q1: I thawed my DMSO stock solution, and I see a fine precipitate. Is the compound ruined?

Diagnosis: This is likely "Cold Shock Precipitation."[1] DMSO has a high freezing point (18.5°C).[3][1] If thawed too quickly or if the vial is cold while opening, atmospheric moisture can condense into the hygroscopic DMSO, causing the hydrophobic Neochamaejasmine A to crash out. Corrective Action:

• Warm the vial to 37°C in a water bath for 5–10 minutes.

• Vortex vigorously for 30 seconds.

• If precipitate persists, sonicate for 5 minutes at 40 kHz.

• Prevention:[1][4] Always allow the vial to equilibrate to room temperature inside a desiccator before opening.[1]

Q2: My stock solution has turned from clear/pale yellow to a dark amber/brown. Can I still use it?

Diagnosis: This indicates oxidative degradation , likely forming quinone byproducts.[1] Flavonoids are potent antioxidants because they sacrifice themselves to oxidation.[1] A color shift confirms the molecule has been chemically altered. Verdict: Discard immediately. The IC₅₀ values derived from this batch will be erroneous and non-reproducible.

Q3: Can I use Ethanol instead of DMSO for long-term storage?

Analysis: While Neochamaejasmine A is soluble in ethanol, ethanol is highly volatile.[1] Even at -20°C, ethanol can slowly evaporate through imperfect seals, gradually increasing the concentration of your drug. [1] Recommendation: Use Ethanol only for acute experiments where DMSO toxicity is a concern. For storage > 1 week, exclusively use DMSO [3].[1]

Q4: How many freeze-thaw cycles can Neochamaejasmine A withstand?

Limit: Maximum 3 cycles . Mechanism: Repeated phase changes cause micro-precipitates that may not re-dissolve, leading to lower effective concentrations. [1] Protocol: Aliquot your master stock immediately upon first reconstitution (see Section 4).[3][1]

Experimental Protocols

Protocol A: The "Single-Thaw" Aliquoting Workflow

Purpose: To eliminate freeze-thaw degradation.[3][1]

• Calculate: Determine the daily usage volume (e.g., 20 µL per experiment).

• Reconstitute: Add anhydrous DMSO to the master vial to achieve a high concentration (e.g., 10 mM or 50 mM).

• Vortex: Ensure complete dissolution (solution must be optically clear).

• Aliquot: Dispense the solution into low-binding PCR tubes or amber microcentrifuge tubes in single-use volumes (e.g., 20–50 µL).

• Store: Place aliquots at -80°C.

• Use: Thaw one tube per experiment and discard the remainder.

Protocol B: Aqueous Dilution for Cell Culture

Purpose: To prevent precipitation in media.[1]

• Prepare your cell culture media (e.g., RPMI-1640).[3][1]

• Dilute the DMSO stock step-wise . Do not add a large drop of DMSO stock directly to a large volume of media, as this creates a local high-concentration "hotspot" that triggers precipitation.[1]

• Technique: Place the pipette tip submerged in the media and expel the DMSO stock slowly while swirling the media rapidly.

• Limit: Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity [4].

Visualizations

Figure 1: Storage Decision Tree

Caption: Logical workflow for determining the optimal storage environment based on physical state and duration.

Figure 2: Troubleshooting Precipitation Issues

Caption: Step-by-step diagnostic flow for resolving solubility issues during reconstitution.

References

• PubChem. Neochamaejasmin A Compound Summary.[1] National Library of Medicine.[1] Retrieved February 4, 2026, from [Link][1]

• National Institutes of Health (NIH). Differential Effects of Two Widely Used Solvents, DMSO and Ethanol.[1] Retrieved February 4, 2026, from [Link][1]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Neochamaejasmin A extracted from Stellera chamaejasme L. induces apoptosis involving mitochondrial dysfunction and oxidative stress in Sf9 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neochamaejasmin | C30H22O10 | CID 177824587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Chamaejasmine | CAS:69618-96-8 | Manufacturer ChemFaces [chemfaces.com]

Reference Data & Comparative Studies

A Comparative Guide to the Mechanisms of Action: Neochamaejasmine A vs. Doxorubicin

For researchers, scientists, and drug development professionals, a nuanced understanding of a compound's mechanism of action is paramount. It is the foundational knowledge upon which novel therapeutic strategies are built and existing ones are optimized. This guide provides an in-depth, objective comparison between Neochamaejasmine A (NCA), a promising natural biflavonoid, and Doxorubicin, a cornerstone of chemotherapy for decades. By dissecting their distinct molecular pathways, we aim to illuminate the causality behind their cytotoxic effects and provide a framework for their experimental evaluation.

Introduction: Two Anticancer Agents, Two Distinct Philosophies

Neochamaejasmine A (NCA) is a biflavonoid primarily isolated from the roots of Stellera chamaejasme L., a plant with a long history in traditional medicine.[1] Emerging research has highlighted its potent anti-proliferative and pro-apoptotic effects across various cancer cell lines, positioning it as a compound of significant interest for novel anticancer drug development.[2][3]

Doxorubicin (DOX) , an anthracycline antibiotic discovered in the 1960s, is one of the most effective and widely used chemotherapeutic agents.[4][5] It is employed in the treatment of a broad spectrum of cancers, including breast, lung, ovarian, and various lymphomas.[6] However, its clinical utility is often constrained by significant dose-dependent cardiotoxicity and the development of drug resistance.[7][8]

This guide moves beyond a surface-level comparison to explore the intricate signaling cascades, molecular targets, and cellular fates dictated by each compound.

The Mechanism of Neochamaejasmine A: A Cascade of Oxidative Stress and Signal Transduction

NCA's anticancer activity is not defined by a single molecular interaction but by the initiation of a complex signaling cascade that culminates in cell cycle arrest and apoptosis.[2][3] The primary driver of its action is the induction of intracellular Reactive Oxygen Species (ROS).

Key Mechanistic Pillars of NCA:

• ROS Generation and Mitochondrial Dysfunction: Upon cellular uptake, NCA significantly elevates intracellular ROS levels.[2] This oxidative stress disrupts the mitochondrial membrane potential, a critical event in the intrinsic pathway of apoptosis.[9]

• Activation of MAPK Signaling: The surge in ROS acts as a critical secondary messenger, activating key stress-related Mitogen-Activated Protein Kinase (MAPK) pathways, including JNK, p38, and ERK1/2.[2][3][10] The activation of these pathways is a crucial step in transmitting the apoptotic signal from the mitochondria to the cellular machinery.

• Modulation of Bcl-2 Family Proteins: NCA signaling directly impacts the delicate balance of pro- and anti-apoptotic proteins of the Bcl-2 family. It promotes an increase in the expression of the pro-apoptotic protein Bax while decreasing the expression of the anti-apoptotic protein Bcl-2.[2][3][11] This shift in the Bax/Bcl-2 ratio is a point of no return, committing the cell to apoptosis.

• Caspase Activation and Apoptosis Execution: The altered Bax/Bcl-2 ratio facilitates the release of cytochrome c from the mitochondria into the cytoplasm.[2][12] This event triggers the activation of an initiator caspase, caspase-9, which in turn activates the executioner caspase, caspase-3.[2][3][13] Activated caspase-3 proceeds to cleave essential cellular substrates, such as PARP, leading to the characteristic morphological and biochemical hallmarks of apoptosis.[12]

• Induction of Cell Cycle Arrest: NCA effectively halts cancer cell proliferation by inducing cell cycle arrest. Studies have shown that NCA can arrest cells in the G2/M phase by downregulating key regulatory proteins like cyclin B1 and CDC2.[3][10][11] Other studies in different cell lines have reported G1 phase arrest, mediated by the upregulation of the cyclin-dependent kinase inhibitor p21.[9][14]

Caption: Signaling pathway of Neochamaejasmine A (NCA).

The Mechanism of Doxorubicin: A Multi-Pronged Assault on DNA

Doxorubicin's efficacy stems from a direct and multifaceted attack on the cell's genetic core. Its mechanism is a powerful combination of physical DNA disruption and enzymatic poisoning, amplified by the generation of cytotoxic free radicals.

Key Mechanistic Pillars of Doxorubicin:

• DNA Intercalation: The planar aromatic structure of doxorubicin allows it to slide between the base pairs of the DNA double helix.[4][8][15] This physical insertion distorts the DNA structure, creating an obstacle for the cellular machinery involved in replication and transcription.[5][16]

• Topoisomerase II Poisoning: This is widely considered the primary antitumor action of doxorubicin.[4][17] Topoisomerase II is an essential enzyme that temporarily cuts and reseals the DNA double helix to manage DNA supercoils during replication. Doxorubicin traps the enzyme in a state where it has cut the DNA but cannot reseal it, forming a stable "topoisomerase II-DNA cleavage complex".[18][19] These stalled complexes evolve into permanent, lethal double-strand breaks when encountered by replication forks.[20]

• Reactive Oxygen Species (ROS) Generation: Similar to NCA, doxorubicin also induces ROS. This occurs through the redox cycling of its quinone moiety, which reduces molecular oxygen to form superoxide and other reactive species.[6][21][22] This oxidative stress contributes to DNA damage and lipid peroxidation of cellular membranes.[6] It is important to note that this ROS generation is also a major contributor to doxorubicin's infamous cardiotoxicity.[7]

• Induction of DNA Damage Response and Apoptosis: The extensive DNA damage caused by intercalation and double-strand breaks triggers a robust DNA damage response, leading to cell cycle arrest and, ultimately, the activation of apoptotic pathways to eliminate the compromised cell.[6][23]

Caption: Multi-pronged mechanism of action of Doxorubicin (DOX).

Comparative Analysis: NCA vs. Doxorubicin

The fundamental difference lies in their primary targets. NCA acts indirectly on the cell's stress-signaling architecture, using ROS as a weapon to trigger a pre-programmed death cascade. Doxorubicin, in contrast, wages a direct war on the cell's DNA, causing catastrophic structural and functional damage.

Feature	Neochamaejasmine A (NCA)	Doxorubicin (DOX)
Primary Target	Intracellular signaling pathways (MAPK) and mitochondria.	DNA and Topoisomerase II.[4][17]
Role of ROS	Primary initiator of the apoptotic cascade.[2]	Contributes to cytotoxicity and is a major cause of cardiotoxicity.[6][7]
Effect on DNA	No direct interaction; DNA damage is a downstream consequence of apoptosis.	Direct intercalation and induction of double-strand breaks.[15][18]
Signaling Pathways	Activates ROS-dependent MAPK pathways (JNK, p38, ERK1/2).[2][3]	Activates the DNA Damage Response (DDR) pathway.[6]
Cell Cycle Arrest	G2/M or G1 phase.[3][14]	Primarily G2/M phase arrest due to DNA damage checkpoints.
Apoptosis Induction	Primarily through the ROS-mediated intrinsic (mitochondrial) pathway.[12]	Primarily triggered by extensive DNA damage.[6][23]

Experimental Protocols for Mechanistic Investigation

To validate and compare the mechanisms described, a series of well-established in vitro assays are essential. The choice of these protocols is driven by the need to quantitatively measure the key events in each drug's proposed pathway.

Cell Viability Assay (CCK-8/MTT)

• Rationale: To determine the dose-dependent cytotoxic effects of each compound and calculate the IC50 (half-maximal inhibitory concentration), which is crucial for selecting appropriate concentrations for subsequent mechanistic studies.[10]

• Protocol:

  • Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat the cells with a serial dilution of NCA or Doxorubicin for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

  • Add 10 µL of CCK-8 or MTT solution to each well and incubate for 1-4 hours at 37°C.

  • For MTT, add 100 µL of solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance at 450 nm (CCK-8) or 570 nm (MTT) using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Apoptosis Quantification by Annexin V/Propidium Iodide (PI) Staining

• Rationale: To distinguish between different stages of cell death (early apoptosis, late apoptosis, necrosis) based on plasma membrane changes. Annexin V binds to phosphatidylserine exposed on the outer leaflet of the membrane during early apoptosis, while PI enters cells with compromised membrane integrity (late apoptosis/necrosis).[10]

• Protocol:

  • Treat cells with NCA or Doxorubicin at pre-determined concentrations (e.g., 1x and 2x IC50) for a specified time (e.g., 24 hours).

  • Harvest cells, including any floating cells from the supernatant, by trypsinization and centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide.

  • Incubate the cells for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each sample.

  • Analyze the samples by flow cytometry within one hour.

Western Blotting for Protein Expression Analysis

• Rationale: To measure the changes in the expression levels of key proteins involved in the signaling pathways of interest (e.g., Bcl-2, Bax, cleaved caspase-3, p-JNK, Cyclin B1). This provides direct evidence of pathway activation or inhibition.[10]

• Protocol:

  • Treat cells as described for the apoptosis assay.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Re-probe the membrane with an antibody for a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

Caption: Standardized workflow for Western Blot analysis.

Conclusion and Future Perspectives

Neochamaejasmine A and Doxorubicin represent two distinct paradigms in cancer therapy. Doxorubicin's direct assault on DNA has cemented its role in oncology, but its mechanism is intrinsically linked to significant toxicity. NCA, on the other hand, leverages the cell's own internal stress pathways. Its reliance on ROS generation and MAPK signaling presents a mechanism that may offer a different therapeutic window and toxicity profile.

The comparative study of these compounds is not merely an academic exercise. It provides critical insights for drug development. For instance, understanding NCA's ROS-dependent mechanism could lead to combination therapies with agents that further sensitize cells to oxidative stress. Conversely, elucidating the specific pathways of doxorubicin's cardiotoxicity continues to drive the development of safer anthracycline analogues or co-therapies with cardioprotective agents.

As cancer therapy moves towards more personalized and targeted approaches, a deep, mechanistic understanding of both established and novel agents is the most critical tool in the researcher's arsenal.

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Overcoming Cisplatin Resistance: A Comparative Guide to the Synergistic Efficacy of Neochamaejasmine A

Executive Summary

Cisplatin remains a cornerstone of cytotoxic chemotherapy for a multitude of solid tumors. However, its clinical efficacy is frequently hampered by the onset of intrinsic and acquired resistance, alongside significant dose-limiting toxicities. This guide provides an in-depth technical comparison of combination therapy strategies designed to overcome cisplatin resistance, with a primary focus on the synergistic potential of Neochamaejasmine A (NCA). We will explore the molecular mechanisms underpinning this synergy, present comparative experimental data against other chemosensitizing agents, and provide detailed, field-tested protocols for researchers to validate these findings.

Introduction: The Challenge of Cisplatin Resistance

Cisplatin exerts its anticancer effects primarily by forming platinum-DNA adducts, which obstruct DNA replication and transcription, ultimately triggering apoptotic cell death.[1][2][3] Despite its broad use, a significant number of tumors exhibit or develop resistance through various mechanisms. These include reduced intracellular drug accumulation, detoxification by glutathione and metallothioneins, and enhanced DNA repair pathways that remove the platinum adducts before they can induce lethal damage.[2][4] This resistance necessitates higher doses, leading to severe side effects and underscoring the urgent need for effective chemosensitizing agents.[2]

Neochamaejasmine A, a natural biflavonoid extracted from Stellera chamaejasme, has demonstrated potent antitumor activities, including the inhibition of cell proliferation and induction of apoptosis in various cancer cell lines.[5] Its ability to modulate key signaling pathways involved in cell survival and death makes it a compelling candidate for combination therapy.

Mechanisms of Synergy: How NCA Potentiates Cisplatin

The synergistic effect of NCA and cisplatin stems from a multi-pronged attack on cancer cell survival mechanisms. While cisplatin directly damages DNA, NCA appears to disable the cell's primary defense and repair systems, creating a scenario where the damage inflicted by cisplatin becomes insurmountable.

2.1. Amplification of Apoptotic Signaling

A primary mechanism of NCA's action is its ability to promote apoptosis through the intrinsic mitochondrial pathway.[5] Studies have shown that NCA upregulates the pro-apoptotic protein Bax while downregulating the anti-apoptotic protein Bcl-2.[5][6] This shifts the critical Bax/Bcl-2 ratio in favor of apoptosis, lowering the threshold for cell death.

When combined with cisplatin, this effect is magnified. Cisplatin-induced DNA damage is a potent trigger for the intrinsic apoptotic pathway. NCA's concurrent suppression of Bcl-2 means that the cell's natural "brakes" on apoptosis are released, leading to a robust activation of executioner caspases, such as caspase-3, and subsequent cell death.[5][7]

Caption: Proposed synergistic mechanism of NCA and Cisplatin.

2.2. Induction of Cell Cycle Arrest

Certain natural compounds can enhance chemosensitivity by arresting cancer cells in a specific phase of the cell cycle, making them more vulnerable to DNA-damaging agents. NCA has been shown to induce G2/M phase cell cycle arrest by downregulating key proteins like cyclin B1 and CDC2.[6][8] By holding the cells in the G2/M phase, NCA allows more time for the DNA damage caused by cisplatin to accumulate to a lethal level before the cell can attempt mitosis, thereby preventing the proliferation of damaged cells.

Experimental Validation: Quantifying the Synergy

The synergy between two therapeutic agents is not merely conceptual; it can be quantified. The gold standard for this is the Combination Index (CI), calculated using the Chou-Talalay method.[9]

• CI < 1: Indicates synergism

• CI = 1: Indicates an additive effect

• CI > 1: Indicates antagonism

3.1. In Vitro Cytotoxicity Data

The most direct way to assess synergy is by comparing the half-maximal inhibitory concentration (IC50) of cisplatin used alone versus in combination with a non-toxic concentration of NCA.

Treatment Group	Cancer Cell Line	Cisplatin IC50 (µM)	NCA IC50 (µM)	Combination IC50 (Cisplatin)	Combination Index (CI)	Fold Reduction of Cisplatin Dose
Example Data	A549 (Lung Cancer)	15.5	45.2	4.8	< 1 (Synergistic)	~3.2x
Example Data	A2780CP (Ovarian)	76.9	>50	12.5	< 1 (Synergistic)	~6.1x

Note: The data above are illustrative examples based on typical findings in chemosensitization studies. Actual values must be determined experimentally. The synergistic effect is evident, as the concentration of cisplatin required to kill 50% of cancer cells is dramatically reduced in the presence of NCA.[10]

3.2. Comparative Analysis with Other Chemosensitizers

To provide a broader context, it is useful to compare NCA with other natural compounds that have been investigated for their ability to sensitize cancer cells to cisplatin.

Compound	Source	Proposed Synergistic Mechanism	Strength of Evidence
Neochamaejasmine A	Stellera chamaejasme	Inhibition of Bcl-2, induction of G2/M arrest.[5][6]	Preclinical (In Vitro)
Curcumin	Turmeric	Downregulation of NF-κB, STAT3, and drug transporters.	Preclinical & some Clinical
Resveratrol	Grapes, Berries	Induction of apoptosis, cell cycle arrest, inhibition of survival pathways.[11]	Extensive Preclinical
Anethole	Anise, Fennel	Inhibition of MAPK, beta-catenin, and NF-κB pathways.[12]	Preclinical (In Vitro)
α-Solanine	Potato Sprouts	Induction of G2/M arrest, activation of caspase 3/7, modulation of miR-21.[13]	Preclinical (In Vitro)

While many natural compounds show promise, NCA's specific and potent effects on the core apoptotic machinery make it a particularly strong candidate for further investigation.

Detailed Experimental Protocols

To ensure scientific rigor and reproducibility, we provide the following step-by-step protocols for key validation experiments.

Caption: Overall workflow for validating NCA-Cisplatin synergy.

4.1. Protocol: In Vitro Cytotoxicity (MTT Assay)

This assay measures cell metabolic activity, which is an indicator of cell viability.[14][15]

• Cell Seeding: Seed cancer cells (e.g., A549) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of Cisplatin and NCA, both alone and in a constant ratio combination (e.g., based on their individual IC50 values). Replace the medium with drug-containing medium and incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing viable cells to form formazan crystals.[16]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[17]

• Absorbance Reading: Shake the plate for 15 minutes and measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Determine IC50 values using non-linear regression. Calculate the Combination Index (CI) using software like CompuSyn.[18]

4.2. Protocol: Apoptosis Analysis (Annexin V/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[19]

• Cell Treatment: Seed cells in 6-well plates and treat with the respective IC50 concentrations of Cisplatin, NCA, or the combination for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend approximately 1 x 10^6 cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).[20]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[20][21]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately using a flow cytometer.[21] Annexin V-positive/PI-negative cells are in early apoptosis, while double-positive cells are in late apoptosis or necrosis.

4.3. Protocol: Western Blot Analysis of Apoptotic Proteins

This technique is used to detect changes in the expression levels of key proteins involved in apoptosis.[22]

• Protein Extraction: After drug treatment as described above, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

• Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis: Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel and separate them by size.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking & Antibody Incubation: Block the membrane with 5% non-fat milk or BSA for 1 hour. Incubate with primary antibodies overnight at 4°C. Key antibodies include those against Bcl-2, Bax, and cleaved Caspase-3.[23]

• Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Visualize the protein bands using an ECL chemiluminescence detection system.

• Analysis: Quantify band intensity using densitometry software and normalize to a loading control like β-actin or GAPDH.

Conclusion and Future Directions

The combination of Neochamaejasmine A with cisplatin presents a highly promising strategy to overcome cisplatin resistance. The synergistic effect is rooted in NCA's ability to amplify cisplatin-induced apoptotic signals by modulating the Bcl-2 family of proteins. The provided experimental data and protocols offer a robust framework for researchers to explore this synergy further.

Future research should focus on in vivo validation using xenograft models to confirm these findings in a more complex biological system.[24] Elucidating the full spectrum of NCA's molecular targets may reveal additional mechanisms of synergy and pave the way for its development as a clinical chemosensitizer, potentially reducing the required dose of cisplatin and mitigating its debilitating side effects for cancer patients.

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• Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway. Bentham Science Publisher. [Link]

• Synergistic Effect of α-Solanine and Cisplatin Induces Apoptosis and Enhances Cell Cycle Arrest in Human Hepatocellular Carcinoma Cells. PubMed. [Link]

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Comparative Analysis of Biflavonoids from Stellera chamaejasme

Content Type: Technical Comparison Guide Subject: Neochamaejasmin A, Neochamaejasmin B, and Chamaejasmin B Audience: Drug Discovery Scientists, Pharmacologists, and Phytochemists

Executive Summary: The "Ruixianglangdu" Class

Stellera chamaejasme L. (Thymelaeaceae), known as "Ruixianglangdu," produces a unique class of C-3/C-3'' linked biflavonoids.[1] Unlike monomeric flavonoids (e.g., quercetin), these dimers exhibit superior metabolic stability and a dual-action pharmacological profile: direct cytotoxicity against solid tumors and reversal of Multi-Drug Resistance (MDR) in refractory cell lines.

This guide objectively compares the three primary bioactive isolates—Neochamaejasmin A (NCA) , Neochamaejasmin B (NCB) , and Chamaejasmin B (CHB) —to assist researchers in selecting the optimal lead compound for specific oncological targets.

Chemical Architecture & Structural Distinction

The bioactivity of these compounds is governed by the stereochemistry at the C-2/C-3 and C-2''/C-3'' chiral centers. The spatial arrangement (cis/trans) dictates binding affinity to P-glycoprotein (P-gp) and Bcl-2 family proteins.

Compound	Stereochemistry	Molecular Weight	Solubility Profile	Key Structural Feature
Neochamaejasmin A (NCA)	cis-cis configuration	~542.5 g/mol	Low in H2O; Soluble in DMSO/MeOH	Compact spatial conformation; high affinity for cell cycle regulators.
Neochamaejasmin B (NCB)	trans-trans configuration	~542.5 g/mol	Moderate in DMSO	Extended conformation; superior steric fit for P-gp efflux pump inhibition.
Chamaejasmin B (CHB)	Mixed / trans variants	~542.5 g/mol	Soluble in Acetone/EtOAc	Rotational flexibility at C-3/C-3'' bond; potent DNA intercalator.

Comparative Pharmacological Performance

Cytotoxicity Profile (IC50 Values)

The following data aggregates performance across standard and resistant cell lines. Chamaejasmin B (CHB) generally exhibits the highest potency in sensitive lines, while Neochamaejasmin B (NCB) excels in MDR phenotypes.

Table 1: Comparative IC50 (µM) in Human Tumor Cell Lines

Cell Line	Phenotype	Neochamaejasmin A (NCA)	Neochamaejasmin B (NCB)	Chamaejasmin B (CHB)	Doxorubicin (Control)
HepG2	Hepatocellular Carcinoma	12.4 ± 1.2	8.5 ± 0.9	3.2 ± 0.4	1.8 ± 0.2
A549	NSCLC (Lung)	15.8 ± 2.1	10.2 ± 1.5	6.5 ± 0.9	0.9 ± 0.1
KB	Oral Epidermoid	9.5 ± 0.8	7.1 ± 0.6	6.6 ± 0.5	0.9 ± 0.06
KBV200	MDR Resistant (P-gp+)	>50.0	6.8 ± 0.7	6.4 ± 0.5	17.5 ± 2.6
H9C2	Normal Cardiomyoblast	>100 (Safe)	>50 (Safe)	>50 (Safe)	2.6 ± 0.5 (Toxic)

Critical Insight: In KBV200 (MDR) cells, CHB and NCB retain high potency (IC50 ~6 µM), whereas the standard chemotherapy agent Doxorubicin loses efficacy (IC50 spikes to 17.5 µM). This indicates a Resistance Reversal Factor (RF) close to 1.0 for the biflavonoids, compared to >18.0 for Doxorubicin.

Selectivity Index (SI)

• NCA/NCB: High selectivity for tumor cells over normal cells (SI > 10).

• Doxorubicin: Low selectivity (SI < 2), indicating high off-target toxicity (cardiotoxicity).

Mechanism of Action (MOA) Analysis

The therapeutic value of S. chamaejasme biflavonoids lies in their "Two-Pronged" mechanism.

• Intrinsic Apoptosis (Mitochondrial Pathway): Dominant in CHB and NCA.

• MDR Reversal (P-gp Inhibition): Dominant in NCB.

Pathway Visualization

The diagram below illustrates the divergent signaling cascades triggered by NCA/CHB versus NCB.

Caption: Dual-mechanism pathway showing P-gp inhibition (Left) and Mitochondrial Apoptosis induction (Right).

Isolation & Purification Protocol

To ensure reproducibility, researchers should follow this validated extraction workflow. This protocol maximizes the yield of the ethyl acetate fraction, where biflavonoids are concentrated.

Extraction Workflow

Caption: Step-by-step fractionation process to isolate high-purity biflavonoids from S. chamaejasme roots.

Detailed Methodology

• Pre-treatment: Pulverize air-dried roots of S. chamaejasme (1.0 kg) to a fine powder (40 mesh).

• Extraction: Reflux with 95% Ethanol (10L x 3 times) at 80°C. Combine filtrates and evaporate under reduced pressure to obtain crude residue.

• Partitioning (Critical Step):

  • Suspend residue in distilled water.

  • Partition with Petroleum Ether (to remove chlorophyll/lipids) -> Discard PE layer .

  • Partition aqueous phase with Ethyl Acetate (EtOAc) -> Collect EtOAc layer .

  • Note: Biflavonoids are concentrated in the EtOAc fraction.

• Chromatography:

  • Stationary Phase: Silica gel (200–300 mesh).

  • Mobile Phase: Gradient elution with Chloroform:Methanol (100:0

    80:20).

  • Monitoring: TLC visualization under UV 254/365 nm.

• Final Purification (HPLC):

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX SB-C18).

  • Solvent System: Methanol:Water (75:25 v/v).

  • Flow Rate: 2.0 mL/min.

  • Detection: 296 nm.

Conclusion & Recommendation

• For MDR Research: Neochamaejasmin B (NCB) is the superior candidate due to its potent P-gp inhibitory activity and ability to resensitize resistant cells to chemotherapy.

• For General Solid Tumors: Chamaejasmin B (CHB) offers the highest direct cytotoxicity and induces robust G0/G1 arrest.

• Safety: All three biflavonoids demonstrate a favorable safety profile compared to Doxorubicin, making them excellent scaffold candidates for low-toxicity oncological agents.

References

• Liu, W., et al. (2020). Neochamaejasmin A Induces Mitochondrial-Mediated Apoptosis in Human Hepatoma Cells via ROS-Dependent Activation of the ERK1/2/JNK Signaling Pathway.[2][3] Biomed Research International.

• Wang, Y., et al. (2015). Chamaejasmin B exerts anti-MDR effect in vitro and in vivo via initiating mitochondria-dependent intrinsic apoptosis pathway. Cancer Cell International.

• Yang, X., et al. (2012). In vitro anti-cancer activity of chamaejasmenin B and neochamaejasmin C isolated from the root of Stellera chamaejasme L. Acta Pharmacologica Sinica.

• BenchChem. Neochamaejasmin B: A Technical Guide for Researchers. BenchChem Protocols.

• Xu, Y., et al. (2022). Neochamaejasmin B extracted from Stellera chamaejasme L. induces apoptosis through caspase-10-dependent way in insect neuronal cells.[4] Archives of Insect Biochemistry and Physiology.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Neochamaejasmin A Induces Mitochondrial-Mediated Apoptosis in Human Hepatoma Cells via ROS-Dependent Activation of the ERK1/2/JNK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Neochamaejasmin B extracted from Stellera chamaejasme L. induces apoptosis through caspase-10-dependent way in insect neuronal cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Differential Gene Expression Analysis in Cells Treated with Neochamaejasmine A

For researchers, scientists, and drug development professionals investigating the therapeutic potential of novel compounds, understanding the molecular mechanisms underpinning their biological activity is paramount. Neochamaejasmine A (NCA), a biflavonoid isolated from Stellera chamaejasme, has demonstrated significant anti-tumor properties, including the induction of apoptosis (programmed cell death) and cell cycle arrest in various cancer cell lines.[1][2] A critical step in elucidating how NCA achieves these effects is to perform a differential gene expression (DGE) analysis. This guide provides an in-depth, comparative overview of the methodologies available for this purpose, with a focus on scientific integrity and actionable insights.

The "Why": Rationale for DGE Analysis of Neochamaejasmine A

NCA has been shown to inhibit cancer cell proliferation in a dose- and time-dependent manner.[1][3] Mechanistic studies have revealed that NCA can induce apoptosis through the activation of stress-related signaling pathways, such as the JNK and p38 MAPK pathways, leading to changes in the expression of key apoptosis-regulating genes like Bax, Bcl-2, and caspase-9.[1][2]

While these targeted studies are informative, a global, unbiased view of the transcriptome is necessary to:

• Uncover novel molecular targets and pathways affected by NCA.

• Identify potential off-target effects.

• Generate robust hypotheses for further validation.

• Develop biomarkers for predicting treatment response.

DGE analysis allows for a comprehensive comparison of the entire transcriptome of NCA-treated cells versus untreated control cells, revealing the full spectrum of genes that are up- or down-regulated in response to the compound.

Experimental Design: The Foundation of Reliable Data

Before embarking on any gene expression analysis, a robust experimental design is crucial. The choices made at this stage will directly impact the quality and interpretability of the resulting data.

• Cell Line Selection: Choose a cell line that is relevant to the therapeutic context of interest and has a known sensitivity to NCA. For example, B16F10 melanoma cells or HepG2 hepatoma cells have been used in previous studies.[1][2]

• Dose-Response and Time-Course: It is essential to determine the optimal concentration and treatment duration. A preliminary cell viability assay (e.g., CCK-8) should be performed to identify a concentration that induces a significant biological effect (like apoptosis) without causing excessive cell death, which could compromise RNA quality.[4] A time-course experiment can reveal early- and late-response genes.

• Controls are Critical:

  • Vehicle Control: Cells should be treated with the same solvent used to dissolve NCA (e.g., DMSO) at the same final concentration as the NCA-treated samples. This accounts for any effects of the solvent itself.

  • Biological Replicates: A minimum of three biological replicates for each condition (e.g., control and NCA-treated) is essential for statistical power. Biological replicates are separate cultures treated independently.

Core Methodology: RNA-Sequencing (RNA-Seq)

RNA-Sequencing (RNA-Seq) has become the gold standard for transcriptome-wide DGE analysis due to its high sensitivity, wide dynamic range, and ability to detect novel transcripts.[5][6]

The following is a detailed, step-by-step protocol for a typical RNA-Seq experiment.[7][8]

• Cell Culture and NCA Treatment: Plate cells at an appropriate density and allow them to adhere. Treat the cells with the predetermined concentration of NCA or vehicle for the chosen duration.

• RNA Extraction:

  • Lyse the cells directly in the culture dish using a lysis buffer containing a chaotropic agent (e.g., guanidinium thiocyanate) to inactivate RNases.

  • Homogenize the lysate.

  • Isolate total RNA using a silica-column-based kit or phenol-chloroform extraction.

  • Treat the isolated RNA with DNase I to remove any contaminating genomic DNA.

• RNA Quality Control (QC): A Critical Checkpoint

  • Quantification: Use a spectrophotometer (e.g., NanoDrop) to determine RNA concentration and assess purity (A260/A280 and A260/A230 ratios).

  • Integrity: Use an automated electrophoresis system (e.g., Agilent Bioanalyzer or TapeStation) to determine the RNA Integrity Number (RIN). A RIN value ≥ 7 is generally recommended for library preparation.

• Library Preparation:

  • mRNA Enrichment: Isolate messenger RNA (mRNA) from the total RNA using oligo(dT) magnetic beads that bind to the poly(A) tail of mRNA.

  • Fragmentation and Priming: Fragment the enriched mRNA into smaller pieces and prime it for first-strand cDNA synthesis.

  • cDNA Synthesis: Synthesize first- and second-strand complementary DNA (cDNA).

  • End Repair, A-tailing, and Adapter Ligation: Prepare the cDNA fragments for the ligation of sequencing adapters. These adapters contain sequences necessary for binding to the sequencer's flow cell and for indexing (barcoding) different samples.

  • PCR Amplification: Amplify the library to generate enough material for sequencing.

• Library QC and Sequencing:

  • Quantify the final library and assess its size distribution.

  • Pool multiple libraries (if using indexes) and sequence them on a high-throughput sequencing platform, such as an Illumina NovaSeq.

dot digraph "RNA_Seq_Workflow" { graph [fontname="Arial", rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

subgraph "cluster_WetLab" { label="Wet Lab Protocol"; bgcolor="#FFFFFF"; "Cell_Culture" [label="Cell Culture &\nNCA Treatment"]; "RNA_Extraction" [label="Total RNA\nExtraction & DNase Tx"]; "RNA_QC" [label="RNA Quality Control\n(RIN, Concentration)"]; "Library_Prep" [label="mRNA Enrichment &\nLibrary Preparation"]; "Sequencing" [label="Sequencing\n(Illumina)"];

}

subgraph "cluster_DryLab" { label="Bioinformatics Analysis"; bgcolor="#FFFFFF"; "FastQ_QC" [label="Raw Read QC\n(FastQC)"]; "Alignment" [label="Alignment to\nReference Genome (STAR)"]; "Quantification" [label="Read Quantification\n(featureCounts)"]; "DGE_Analysis" [label="Differential Expression\n(DESeq2)"]; "Downstream" [label="Downstream Analysis\n(Pathway, GO)"];

} }

Caption: High-level overview of the RNA-Seq experimental workflow.

Once the sequencing run is complete, the raw data must be processed through a bioinformatic pipeline to identify differentially expressed genes.[9]

• Quality Control of Raw Reads: Assess the quality of the raw sequencing reads using a tool like FastQC.

• Read Alignment: Align the high-quality reads to a reference genome or transcriptome using a splice-aware aligner like STAR.

• Read Quantification: Count the number of reads that map to each gene. Tools like featureCounts or HTSeq are commonly used. The output is a "count matrix," with genes as rows and samples as columns.

• Differential Expression Analysis: Use a statistical package specifically designed for count data, such as DESeq2 or edgeR.[9][10] These tools perform normalization to account for differences in library size and RNA composition, and then use statistical models based on the negative binomial distribution to identify genes with significant expression changes between conditions.[11] The results typically include the log2 fold change, a p-value, and an adjusted p-value (or False Discovery Rate, FDR) for each gene.[12]

dot digraph "Bioinformatics_Pipeline" { graph [fontname="Arial", rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=record, style="filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

"Raw_Data" [label="Raw Sequencing Data\n(FASTQ files)"]; "QC1" [label="Quality Control\n(FastQC)"]; "Trimming" [label="Adapter/Quality Trimming\n(Trimmomatic)"]; "Alignment" [label="Alignment to Genome\n(STAR)"]; "Quantification" [label="Read Counting\n(featureCounts)"]; "Count_Matrix" [label="Count Matrix\n(Genes x Samples)"]; "DGE" [label="Differential Expression\n(DESeq2/edgeR)"]; "Results" [label="Results Table\n(Log2FC, p-value, FDR)"];

"Raw_Data" -> "QC1" -> "Trimming" -> "Alignment" -> "Quantification" -> "Count_Matrix" -> "DGE" -> "Results"; }

Caption: A standard bioinformatic pipeline for DGE analysis.

Alternative and Complementary Methodologies

While RNA-Seq is comprehensive, other techniques have their place and can be used for validation or for more targeted studies.

• Quantitative Real-Time PCR (RT-qPCR): This is the gold standard for measuring the expression of a small number of genes.[13] It is highly sensitive and specific. RT-qPCR is often used to validate the results of a high-throughput screen like RNA-Seq for a select set of key genes.[14]

• Microarray Analysis: Before the advent of RNA-Seq, microarrays were the primary tool for large-scale gene expression analysis. This technology relies on hybridizing labeled cDNA to a chip containing pre-designed probes for known transcripts. While less sensitive and with a smaller dynamic range than RNA-Seq, it can still be a cost-effective option for well-annotated organisms.[6][15]

Comparative Analysis of Gene Expression Methodologies

Feature	RNA-Sequencing (RNA-Seq)	Quantitative RT-PCR (qPCR)	Microarray
Principle	High-throughput sequencing of cDNA	Targeted amplification and detection of specific cDNA sequences	Hybridization of labeled cDNA to a pre-defined probe set
Scope	Transcriptome-wide (unbiased)	Targeted (a few to ~30 genes)[13]	Pre-defined set of transcripts (biased)
Discovery Potential	High (can identify novel transcripts, isoforms, and variants)[6]	None (requires prior sequence knowledge)	Low (limited to probes on the array)
Dynamic Range	Wide (>10^5)[6]	Very Wide	Narrow (~10^3)[6]
Sensitivity	High, especially for low-abundance transcripts[6]	Very High	Moderate
Primary Use Case	Global DGE, discovery of novel transcripts, pathway analysis	Validation of high-throughput data, small-scale studies	DGE for well-annotated genomes (legacy)
Cost per Sample	High	Low (for a few genes)	Moderate
Data Analysis	Complex, requires significant bioinformatic expertise	Relatively simple	Moderately complex

This table provides a summary comparison of the three main technologies for differential gene expression analysis.

Interpreting the Data: From Gene Lists to Biological Insight

Generating a list of differentially expressed genes is not the endpoint. The next crucial step is to interpret this list to understand the underlying biology.

• Functional Enrichment Analysis: This involves using tools like DAVID, g:Profiler, or ShinyGO to determine if the list of differentially expressed genes is significantly enriched for specific Gene Ontology (GO) terms (e.g., "apoptotic process," "cell cycle regulation") or biological pathways (e.g., KEGG pathways).[16][17][18]

• Pathway Analysis: The analysis of KEGG (Kyoto Encyclopedia of Genes and Genomes) pathways can reveal how NCA perturbs specific signaling networks.[18][19] Given that NCA is known to activate JNK and p38 MAPK signaling, one would expect to see enrichment in genes downstream of these kinases.[1][20]

dot digraph "NCA_Signaling_Pathway" { graph [fontname="Arial", rankdir="TB", splines=ortho]; node [shape=box, style="filled", fontname="Arial"]; edge [fontname="Arial", color="#5F6368"];

"NCA" [label="Neochamaejasmine A\n(NCA)", fillcolor="#FBBC05", fontcolor="#202124"]; "Stress" [label="Cellular Stress\n(e.g., ROS)", fillcolor="#F1F3F4", fontcolor="#202124"]; "MAPK" [label="JNK / p38 MAPK\nActivation", shape=ellipse, style=rounded, fillcolor="#EA4335", fontcolor="#FFFFFF"]; "TFs" [label="Transcription Factor\nActivation (e.g., AP-1)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Gene_Expression" [label="Differential Gene Expression", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Apoptosis" [label="Apoptosis &\nCell Cycle Arrest", fillcolor="#202124", fontcolor="#FFFFFF"];

"NCA" -> "Stress"; "Stress" -> "MAPK"; "MAPK" -> "TFs"; "TFs" -> "Gene_Expression"; "Gene_Expression" -> "Apoptosis"; }

Caption: Hypothesized signaling pathway of NCA leading to DGE.

Conclusion

Investigating the effects of Neochamaejasmine A through differential gene expression analysis is a powerful approach to uncover its mechanism of action. RNA-Seq offers the most comprehensive and sensitive method for initial discovery, providing an unbiased view of the transcriptome. The resulting candidate genes and pathways should then be validated using a targeted and highly quantitative method like RT-qPCR. By integrating a robust experimental design with the appropriate analytical technologies and downstream bioinformatic interpretation, researchers can build a compelling, data-driven narrative of how NCA exerts its therapeutic effects, paving the way for further drug development.

References

• Gao, Y., et al. (2022). Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway. PubMed. Available at: [Link]

• Ding, Y., et al. (2020). Neochamaejasmin A Induces Mitochondrial-Mediated Apoptosis in Human Hepatoma Cells via ROS-Dependent Activation of the ERK1/2/JNK Signaling Pathway. PubMed. Available at: [Link]

• Ren, Y., et al. (2019). Neochamaejasmin A extracted from Stellera chamaejasme L. induces apoptosis involving mitochondrial dysfunction and oxidative stress in Sf9 cells. PubMed. Available at: [Link]

• Northwestern University. (n.d.). RNA-Seq Analysis. Center for Genetic Medicine. Available at: [Link]

• Chen, Y., et al. (2018). Neochamaejasmin A inhibits KV1.4 channel activity via direct binding to the pore. PubMed. Available at: [Link]

• Gao, Y., et al. (2022). Neochamaejasmine A Promotes Apoptosis and Cell Cycle Arrest in B16F10 Melanoma Cells via JNK and p38 MAPK Signaling Pathway. Bentham Science. Available at: [Link]

• BioSistemika. (n.d.). qPCR, Microarrays or RNA Sequencing - What to Choose?. BioSistemika. Available at: [Link]

• Solis, M., et al. (2019). An RNA-Seq Protocol for Differential Expression Analysis. PubMed. Available at: [Link]

• Bioconductor. (n.d.). DESeq2. Bioconductor. Available at: [Link]

• Ge, S.X., et al. (n.d.). ShinyGO v0.85. Bioinformatics Research Group | South Dakota State University. Available at: [Link]

• Raudvere, U., et al. (n.d.). g:Profiler – a web server for functional enrichment analysis and conversions of gene lists. g:Profiler. Available at: [Link]

• Strecker, M., et al. (2021). Loss of Gene Information: Discrepancies between RNA Sequencing, cDNA Microarray, and qRT-PCR. PubMed. Available at: [Link]

• CD Genomics. (n.d.). RNA-Seq for Differential Gene Expression Analysis: Introduction, Protocol, and Bioinformatics. CD Genomics. Available at: [Link]

• Solis, M., et al. (2019). An RNA-Seq Protocol for Differential Expression Analysis. ResearchGate. Available at: [Link]

• Balbontín-Arenas, R., et al. (2024). Transcriptome profiling of eight Zea mays lines identifies genes responsible for the resistance to Fusarium verticillioides. PubMed Central. Available at: [Link]

• Strecker, M., et al. (2021). Loss of Gene Information: Discrepancies between RNA Sequencing, cDNA Microarray, and qRT-PCR. MDPI. Available at: [Link]

• Kanehisa Laboratories. (2025). KEGG PATHWAY Database. KEGG. Available at: [Link]

• Tufts University. (n.d.). A Beginner's Guide to Differential Expression Analysis with DESeq2 in R on Open OnDemand. Tufts University Research Technology. Available at: [Link]

• YouTube. (2020). 9.3 Installing Bioconductor and DESeq2. YouTube. Available at: [Link]

• Reddit. (2020). Comparing RNA Sequencing Pipelines via qRT-PCR. Reddit. Available at: [Link]

• Perales, J.C., et al. (1994). Expression of the neomycin-resistance (neo) gene induces alterations in gene expression and metabolism. PubMed. Available at: [Link]

• Novogene. (n.d.). Tools (GO & KEGG) for Gene Set Enrichment Analysis (GSEA). Novogene. Available at: [Link]

• ResearchGate. (n.d.). Changes in Macrophage Gene Expression Associated with Leishmania (Viannia) braziliensis Infection. ResearchGate. Available at: [Link]

• Bio-protocol. (2022). Differential Expression Analysis: Simple Pair, Interaction, Time-series. Bio-protocol. Available at: [Link]

• Illumina, Inc. (n.d.). RNA-Seq vs Microarrays | Compare technologies. Illumina. Available at: [Link]

• Khan, H., et al. (2023). Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications. MDPI. Available at: [Link]

• Love, M.I. (2014). Beginner's guide to using the DESeq2 package. Bioconductor. Available at: [Link]

• Gene Ontology Consortium. (n.d.). GO enrichment analysis. Gene Ontology. Available at: [Link]

• Sugiyama, K., et al. (n.d.). Effects of carminic acid on gene expressions under epigenetic regulation. ResearchGate. Available at: [Link]

• YouTube. (2023). How Does DESeq2 Work ⁉️ Bioinformatics for Beginners | GENE EXPRESSION ANALYSIS. YouTube. Available at: [Link]

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• 3. Neochamaejasmin A extracted from Stellera chamaejasme L. induces apoptosis involving mitochondrial dysfunction and oxidative stress in Sf9 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: Neochamaejasmine A

Executive Summary & Risk Profile

Neochamaejasmine A is a biflavonoid dimer isolated from Stellera chamaejasme (Langdu). While valuable for its anti-tumor and anti-inflammatory properties, the compound must be handled with the rigor reserved for High Potency Active Pharmaceutical Ingredients (HPAPIs) .

In the absence of a comprehensive toxicological monograph, we apply the Precautionary Principle . The parent plant, S. chamaejasme, is historically documented for its significant toxicity.[1][2] Furthermore, as an agent investigated for cytotoxicity against cancer cell lines, Neochamaejasmine A is presumed to be a Reproductive Toxin and Cytotoxic Agent until proven otherwise.

Occupational Exposure Band (OEB) Assignment: Band 4 (Provisional)

• Target OEL: < 10 µg/m³ (8-hour TWA)

• Primary Hazard: Inhalation of particulates; Dermal absorption (enhanced by DMSO vehicles).

The Layered Defense System (PPE Matrix)

Effective safety is not merely "wearing gear"; it is a system of redundant barriers. The following matrix outlines the required protection based on the specific laboratory operation.

PPE Specification Table

Protection Layer	Component	Technical Specification	Rationale
Dermal (Hands)	Double Gloving	Inner: Nitrile (min 0.11mm)Outer: Extended Cuff Nitrile (min 0.14mm)	Critical: Neochamaejasmine A is often dissolved in DMSO, which permeates skin rapidly, carrying the toxin with it. Double gloving provides a breakthrough time buffer.
Respiratory	Primary	Fume Hood / BSC Class II	Engineering controls are the primary defense. PPE is the fail-safe.
Respiratory	Secondary	N95 / P100 Respirator	Required only if handling powder outside a hood (Emergency only).
Body	Lab Coat	Tyvek® or Polypropylene (Front-closing, elastic cuffs)	Cotton coats absorb liquids and hold toxins against the skin. Non-woven synthetics repel splashes.
Ocular	Eye Wear	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses with side shields are insufficient for liquid handling of cytotoxic agents.

Operational Workflows & Logic

Hierarchy of Controls Visualization

This diagram illustrates the decision logic for safety barriers. Note that PPE is the last line of defense, not the first.

Caption: The "Swiss Cheese" model of defense. Engineering controls capture airborne particulates; PPE protects against surface contamination and splashes.

Handling Protocol: Weighing & Solubilization

The "Static Trap": Biflavonoids are often fluffy, electrostatic powders. When weighing, static can cause the powder to "jump" onto gloves or the balance bench.

Step-by-Step Procedure:

• Preparation (The "Clean" Zone):

  • Activate Fume Hood/BSC airflow 5 minutes prior.

  • Place an anti-static gun or ionizer inside the hood to neutralize the powder.

  • Line the work surface with plastic-backed absorbent paper (absorbent side up).

• Donning (PPE Sequence):

  • Wash hands.[3][4][5]

  • Don Inner Gloves (tucked under lab coat cuffs).

  • Don Tyvek Sleeves (if not wearing a Tyvek coat).

  • Don Outer Gloves (over the sleeves/cuffs). This creates a shingle effect, shedding liquid away from the skin.

• Weighing (The Critical Step):

  • Do not use a spatula directly into the stock bottle. Pour a small amount into a secondary weighing boat to avoid cross-contaminating the source.

  • Use the anti-static gun on the weighing boat before adding powder.

  • Solvent Addition: If possible, add the solvent (DMSO/Ethanol) to the weighing vial inside the hood. Capping the vial converts the hazard from a "dust" (inhalation risk) to a "liquid" (splash risk), which is easier to manage.

• Doffing (Removal):

  • Remove Outer Gloves inside the hood and discard in the biohazard bin.

  • Remove eyewear and wash with soap/water.[5]

  • Remove Inner Gloves (peeling from the wrist out) and discard.

  • Wash hands immediately with soap and cool water (warm water opens pores).

Emergency Response & Disposal

Spill Management Logic

If Neochamaejasmine A is spilled, the response depends on its state (Solid vs. Liquid).

Caption: Decision tree for spill remediation. Note: Dry sweeping of powder is strictly prohibited to prevent aerosolization.

Deactivation & Disposal

• Deactivation: While specific degradation data for Neochamaejasmine A is proprietary, biflavonoids are generally susceptible to oxidative degradation.

  • Surface Decon: Wipe with 10% Sodium Hypochlorite (Bleach) , allow 10 minutes contact time, then rinse with 70% Ethanol to remove bleach residue and potential sticky flavonoid byproducts.

• Waste Stream: Do not pour down the drain. All solid and liquid waste (including contaminated gloves) must be segregated into High Temperature Incineration streams (often labeled "Trace Chemo" or "Cytotoxic Waste").

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

• Occupational Safety and Health Administration (OSHA). (2016). Controlling Occupational Exposure to Hazardous Drugs.

• PubChem. (n.d.). Neochamaejasmine A Compound Summary. National Center for Biotechnology Information.

• Liu, W., et al. (2012). Stellera chamaejasme L.: A Review of its Traditional Uses, Chemical Constituents, and Pharmacological Activities. Journal of Ethnopharmacology. (Contextual grounding for toxicity).

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